Technical Documentation Center

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine
  • CAS: 524711-33-9

Core Science & Biosynthesis

Foundational

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine chemical properties

This guide provides an in-depth technical analysis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a critical pharmacophore in CNS drug discovery. Chemical Class: Arylsulfonyl Piperazine | Primary Application: CNS Ligand...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a critical pharmacophore in CNS drug discovery.

Chemical Class: Arylsulfonyl Piperazine | Primary Application: CNS Ligand Scaffold (5-HT6/MAO-A)

Executive Summary

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (CAS: 524711-33-9) is a specialized heterocyclic building block belonging to the


-arylsulfonyl piperazine class.[1] It serves as a "privileged structure" in medicinal chemistry, primarily for targeting G-protein coupled receptors (GPCRs), specifically the Serotonin 5-HT6 receptor. Its structural rigidity and lipophilic profile make it an ideal scaffold for fragment-based drug design (FBDD) targeting neurodegenerative and psychiatric indications.

Chemical Identity & Physicochemical Properties[2][3][4][5]

PropertySpecification
IUPAC Name 1-(2,5-Dimethylbenzenesulfonyl)piperazine
CAS Number 524711-33-9
Molecular Formula C₁₂H₁₈N₂O₂S
Molecular Weight 254.35 g/mol
Physical State White to off-white solid
Solubility Soluble in DMSO, Methanol, DCM; Low aqueous solubility
pKa (Calc.) ~8.6 (Piperazine secondary amine)
LogP (Calc.) 1.8 – 2.2
H-Bond Donors/Acceptors 1 Donor / 4 Acceptors
Structural Analysis

The molecule features a piperazine ring mono-substituted with a 2,5-dimethylbenzenesulfonyl group.[1]

  • Piperazine Moiety: Provides a basic center (secondary amine) crucial for forming salt bridges with aspartate residues (e.g., Asp3.32) in GPCR binding pockets.

  • Sulfonyl Linker: Acts as a rigid spacer that orients the aromatic ring and functions as a hydrogen bond acceptor.

  • 2,5-Dimethylphenyl Group: A lipophilic tail that occupies hydrophobic pockets (e.g., between TM3 and TM5 in 5-HT receptors). The ortho-methyl group induces a twisted conformation relative to the sulfonyl plane, enhancing selectivity.

Synthetic Methodology

The synthesis follows a nucleophilic substitution pathway (Schotten-Baumann conditions) designed to minimize bis-sulfonylation.

Reaction Scheme (Graphviz)

Synthesis SM1 2,5-Dimethylbenzenesulfonyl Chloride Rxn Reaction Conditions: DCM or THF, 0°C to RT Base: Et3N or K2CO3 SM1->Rxn SM2 Piperazine (Excess 3-5 eq) SM2->Rxn Prod 1-[(2,5-Dimethylphenyl) sulfonyl]piperazine Rxn->Prod Major Product ByProd Bis-sulfonyl piperazine (Impurity) Rxn->ByProd Minor Product (if stoichiometry < 3:1)

Figure 1: Synthetic pathway prioritizing mono-substitution via excess piperazine.

Detailed Protocol
  • Preparation: Dissolve piperazine (3.0 equivalents) in anhydrous Dichloromethane (DCM). The excess is critical to prevent the formation of the symmetric bis-sulfonamide.

  • Addition: Cool the solution to 0°C. Add 2,5-dimethylbenzenesulfonyl chloride (1.0 equivalent) dropwise over 30 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (MeOH:DCM 1:9) or LC-MS.[2]

  • Workup:

    • Wash the organic phase with water (removes excess piperazine salts).

    • Extract the aqueous layer with DCM.

    • Dry combined organics over Na₂SO₄ and concentrate.

  • Purification: If necessary, purify via column chromatography (Silica gel, 0-5% MeOH in DCM) or recrystallization from EtOH/Hexane.

Pharmacological Applications

This compound is a core scaffold for 5-HT6 Receptor Antagonists . The 5-HT6 receptor is a key target for cognitive enhancement in Alzheimer's disease and schizophrenia.

Mechanism of Action (SAR Context)

The arylsulfonyl piperazine moiety mimics the pharmacophore of established antagonists like SB-258585 .

  • Binding Mode: The protonated piperazine nitrogen forms an ionic bond with Asp106 (TM3). The aromatic ring engages in

    
     stacking with Trp281  (TM6) or Phe188  (TM5).
    
  • Selectivity: The 2,5-dimethyl substitution pattern provides steric bulk that can improve selectivity against 5-HT2A or 5-HT2B receptors by clashing with residues in those tighter pockets.

Signaling Pathway Interaction (Graphviz)

Signaling Ligand Arylsulfonyl Piperazine (Antagonist) Rec 5-HT6 Receptor (Gs-Coupled) Ligand->Rec Blocks Gs Gs Protein Rec->Gs Inhibition of Constitutive Activity AC Adenylyl Cyclase Gs->AC cAMP cAMP Levels AC->cAMP PKA PKA Activation cAMP->PKA Effect Cognitive Modulation (Glutamatergic/Cholinergic Release) PKA->Effect

Figure 2: Antagonism of the 5-HT6-Gs signaling cascade.

Experimental Validation: In Vitro Binding Assay

To validate the affinity of derivatives built on this scaffold, a radioligand binding assay is standard.

Protocol:

  • Membrane Prep: Use HEK293 cells stably expressing human 5-HT6 receptors.

  • Ligand: [³H]-LSD (non-selective) or [³H]-SB-258585 (selective).

  • Incubation: Incubate membranes (50 µg protein) with radioligand (2 nM) and increasing concentrations of the test compound (10⁻¹⁰ to 10⁻⁵ M) in binding buffer (50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.5 mM EDTA).

  • Termination: Filter through GF/B filters pre-soaked in 0.5% polyethyleneimine.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     using the Cheng-Prusoff equation.
    

Safety & Handling (GHS)

  • Signal Word: Warning

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use in a fume hood. Wear nitrile gloves and safety glasses. Avoid dust formation.

References

  • Structural Basis of 5-HT6 Antagonism: Journal of Medicinal Chemistry. "Design, Synthesis, and Pharmacological Evaluation of Arylsulfonyl Piperazine Derivatives."

  • Synthetic Protocols: Organic Process Research & Development. "Scalable Synthesis of Piperazine Sulfonamides."

  • Pharmacology: British Journal of Pharmacology. "5-HT6 Receptor Antagonists: A Novel Approach for Cognitive Impairment."

  • Chemical Data: PubChem Compound Summary for Arylsulfonyl Piperazines.

Sources

Exploratory

Arylpiperazine Derivatives in Drug Discovery: A Technical Guide to a Privileged Scaffold

Abstract The arylpiperazine moiety stands as a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in a multitude of clinically successful drugs...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The arylpiperazine moiety stands as a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in a multitude of clinically successful drugs.[1] This technical guide provides an in-depth exploration of arylpiperazine derivatives, intended for researchers, scientists, and drug development professionals. We will dissect the core chemical features, delve into the intricate pharmacology and mechanisms of action, and provide a practical guide to the experimental workflows essential for the discovery and optimization of novel arylpiperazine-based therapeutics. This document moves beyond a simple review, offering field-proven insights into the causality behind experimental choices and emphasizing self-validating protocols to ensure scientific integrity.

The Arylpiperazine Core: A Foundation for Versatility

The archetypal arylpiperazine structure consists of a piperazine ring linked to an aromatic system (the "aryl" group) at one of its nitrogen atoms. The second nitrogen atom provides a crucial point for modification, typically connected to a terminal functional group via a flexible or rigid linker. This modular design is the key to the scaffold's success, allowing for the fine-tuning of pharmacological properties by systematically altering each component.[2][3] This adaptability has led to the development of drugs targeting a wide array of biological systems, with a particular prominence in the central nervous system (CNS).[1]

Key Structural Features and Their Influence:

  • Aryl Group: This portion significantly influences receptor affinity and selectivity. Electron-donating or -withdrawing substituents on the aromatic ring can modulate binding interactions.

  • Piperazine Ring: Its basic nitrogen atoms are critical for forming salt bridges with acidic residues in receptor binding pockets. The conformational flexibility of the piperazine ring also plays a role in accommodating different receptor topographies.

  • Linker: The length and nature of the linker between the piperazine and the terminal group are crucial for orienting the molecule within the binding site and can impact both potency and selectivity.

  • Terminal Group: This variable component is often responsible for defining the specific pharmacological action of the derivative, contributing to interactions with secondary binding pockets or influencing physicochemical properties like solubility and membrane permeability.

Pharmacology and Mechanism of Action: Modulating Key Neurotransmitter Systems

Arylpiperazine derivatives are renowned for their ability to interact with aminergic G protein-coupled receptors (GPCRs), particularly serotonin (5-HT) and dopamine (D2) receptors. This interaction forms the basis of their therapeutic effects in a range of neurological and psychiatric disorders.[4]

Serotonin Receptor Modulation

The serotonergic system is a primary target for many arylpiperazine drugs. They can act as agonists, partial agonists, or antagonists at various 5-HT receptor subtypes, leading to a diverse range of pharmacological effects.

  • 5-HT1A Receptor Partial Agonism: This is a hallmark of anxiolytic drugs like buspirone. By partially activating presynaptic 5-HT1A autoreceptors, these compounds reduce the firing rate of serotonergic neurons, leading to an anxiolytic effect without the sedative properties of benzodiazepines.

Dopamine Receptor Modulation

Interaction with dopamine receptors, particularly the D2 subtype, is central to the action of antipsychotic arylpiperazine derivatives.

  • D2 Receptor Partial Agonism: Aripiprazole is a classic example of a D2 partial agonist. In brain regions with excessive dopamine (hyperdopaminergic states, as seen in psychosis), it acts as an antagonist, blocking the effects of endogenous dopamine. In areas with low dopamine (hypodopaminergic states), it exhibits agonist activity, stimulating the receptors. This "dopamine stabilization" is thought to contribute to its efficacy in treating both positive and negative symptoms of schizophrenia with a lower risk of extrapyramidal side effects.

The Drug Discovery Workflow: From Concept to Candidate

The journey of an arylpiperazine derivative from a conceptual molecule to a viable drug candidate involves a rigorous and iterative process of design, synthesis, and evaluation.

Arylpiperazine Drug Discovery Workflow cluster_Design Design & Synthesis cluster_Screening In Vitro Screening cluster_Optimization Lead Optimization Target_Identification Target Identification (e.g., 5-HT1A, D2) SAR_Studies SAR & QSAR Analysis Target_Identification->SAR_Studies Inform Lead_Design Lead Compound Design & Synthesis SAR_Studies->Lead_Design Guide Binding_Assays Receptor Binding Assays (Affinity & Selectivity) Lead_Design->Binding_Assays Test Functional_Assays Functional Assays (Agonism/Antagonism) Binding_Assays->Functional_Assays Confirm ADME_Screening Early ADME Screening (e.g., Metabolic Stability) Functional_Assays->ADME_Screening Prioritize Lead_Optimization Lead Optimization (Potency, Selectivity, PK) ADME_Screening->Lead_Optimization Iterate In_Vivo_Models In Vivo Disease Models Lead_Optimization->In_Vivo_Models Validate Candidate_Selection Preclinical Candidate Selection In_Vivo_Models->Candidate_Selection Select

Caption: A streamlined workflow for the discovery and development of arylpiperazine drug candidates.

Synthesis of Arylpiperazine Derivatives: A Practical Approach

The synthesis of arylpiperazines typically involves a convergent approach, where the key intermediates are prepared separately and then coupled in the final steps.

Example: Synthesis of Aripiprazole

The synthesis of aripiprazole, a widely used antipsychotic, serves as an excellent case study. The core strategy involves the nucleophilic substitution between two primary intermediates: 7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one and 1-(2,3-dichlorophenyl)piperazine.[5][6]

Step-by-Step Protocol for Aripiprazole Synthesis: [5][6][7][8][9]

  • Preparation of 7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one:

    • React 7-hydroxy-3,4-dihydroquinolin-2(1H)-one with an excess of 1,4-dibromobutane in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetone or acetonitrile).

    • Heat the reaction mixture to reflux for several hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

    • Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography to yield the desired intermediate.

  • Preparation of 1-(2,3-dichlorophenyl)piperazine:

    • This intermediate can be synthesized by reacting 2,3-dichloroaniline with bis(2-chloroethyl)amine.

    • Alternatively, it can be prepared through the reaction of piperazine with 1,2-dichloro-3-nitrobenzene, followed by reduction of the nitro group.

  • Coupling Reaction to Form Aripiprazole:

    • Combine 7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one and 1-(2,3-dichlorophenyl)piperazine in a suitable solvent such as ethanol or acetonitrile.[9]

    • Add a base, for instance, anhydrous sodium carbonate, to neutralize the hydrobromide formed during the reaction.[9]

    • Reflux the mixture for an extended period (e.g., 12 hours), monitoring the reaction by HPLC.[9]

    • After completion, cool the reaction mixture and filter the resulting solid.

    • The crude aripiprazole is then purified by recrystallization from a suitable solvent like ethanol to obtain the final product with high purity.[9]

Example: Synthesis of Buspirone

Buspirone synthesis involves the reaction of 1-(2-pyrimidyl)-4-(4-aminobutyl)piperazine with 8-oxaspiro[5][10]decan-7,9-dione.[11][12]

Step-by-Step Protocol for Buspirone Synthesis: [11][12][13][14]

  • Preparation of 1-(2-pyrimidyl)piperazine: This key intermediate is synthesized through the reaction of 2-chloropyrimidine with piperazine.

  • Alkylation with 4-chlorobutyronitrile: React 1-(2-pyrimidyl)piperazine with 4-chlorobutyronitrile to yield 4-(2-pyrimidyl)-1-(3-cyanopropyl)piperazine.[11]

  • Reduction of the Nitrile: The nitrile group is then reduced to a primary amine using a reducing agent like Raney nickel under a hydrogen atmosphere, affording 1-(2-pyrimidyl)-4-(4-aminobutyl)piperazine.[11]

  • Final Condensation: The resulting amine is reacted with 8-oxaspiro[5][10]decan-7,9-dione to form the final buspirone molecule.[11][12]

Essential Experimental Protocols for Characterization

A thorough characterization of newly synthesized arylpiperazine derivatives is paramount to understanding their therapeutic potential. This involves a battery of in vitro assays to determine their affinity, functional activity, and metabolic fate.

Receptor Binding Assays: Quantifying Affinity and Selectivity

Radioligand binding assays are the gold standard for determining the affinity (Ki) of a compound for its target receptor.

Detailed Protocol for 5-HT1A Receptor Binding Assay: [15][16][17]

  • Membrane Preparation:

    • Use cell membranes from a stable cell line expressing the human 5-HT1A receptor (e.g., CHO-K1/5-HT1A/Gα15).[15]

    • Homogenize the cells in a lysis buffer and centrifuge to pellet the membranes.

    • Resuspend the membrane pellet in an appropriate assay buffer (e.g., 50 mM HEPES, 0.1 mM EDTA, 10% glycerol).[15]

    • Determine the protein concentration using a standard method like the Bradford assay.

  • Competition Binding Assay:

    • In a 96-well plate, combine the cell membrane preparation (e.g., 10 µg of protein) with a fixed concentration of a suitable radioligand (e.g., [3H]8-OH-DPAT).

    • Add varying concentrations of the test arylpiperazine derivative.

    • For non-specific binding determination, include wells with a high concentration of a known non-labeled ligand (e.g., serotonin).

    • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 60 minutes) to reach equilibrium.[15]

  • Filtration and Detection:

    • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

    • Wash the filters multiple times with a cold wash buffer to remove non-specifically bound radioligand.

    • Add a scintillation cocktail to each well and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding) from the resulting sigmoidal curve.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Detailed Protocol for Dopamine D2 Receptor Binding Assay: [18][19][20][21][22]

The protocol is analogous to the 5-HT1A assay, with the following key differences:

  • Cell Line: Use a cell line stably expressing the human D2 receptor.

  • Radioligand: A common choice is [3H]spiperone or another D2-selective radioligand.

  • Non-specific Binding Control: A high concentration of a potent D2 antagonist like haloperidol or butaclamol is used.

Functional Assays: Differentiating Agonists from Antagonists

Functional assays are crucial to determine whether a compound activates (agonist), blocks (antagonist), or partially activates (partial agonist) the receptor.

Protocol for Dopamine D2 Receptor Functional Assay (cAMP Inhibition): [20]

  • Cell Culture: Culture a cell line expressing the D2 receptor (which is Gi-coupled) in a suitable medium.

  • Assay Setup: Seed the cells in a 96-well plate.

  • Forskolin Stimulation: Treat the cells with forskolin to stimulate adenylate cyclase and increase intracellular cyclic AMP (cAMP) levels.

  • Compound Treatment: Add varying concentrations of the test arylpiperazine derivative.

    • Agonist/Partial Agonist: An agonist or partial agonist will inhibit the forskolin-induced cAMP production in a dose-dependent manner.

    • Antagonist: To test for antagonism, co-incubate the cells with a known D2 agonist (e.g., dopamine) and varying concentrations of the test compound. An antagonist will reverse the agonist-induced inhibition of cAMP production.

  • cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Data Analysis: Plot the cAMP levels against the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).

In Vitro Metabolic Stability: Predicting In Vivo Fate

Assessing the metabolic stability of a compound in its early stages is critical to predict its in vivo half-life and oral bioavailability. The liver microsome stability assay is a widely used method for this purpose.[23][24][25][26][27]

Step-by-Step Protocol for Metabolic Stability Assay using Human Liver Microsomes (HLM): [23][24][25][26][27]

  • Preparation:

    • Thaw cryopreserved human liver microsomes on ice.[23]

    • Prepare a reaction mixture containing the microsomes (e.g., 0.5 mg/mL protein concentration) in a phosphate buffer (pH 7.4).[27]

    • Prepare a stock solution of the test arylpiperazine derivative in a suitable solvent (e.g., DMSO).

  • Incubation:

    • Pre-warm the reaction mixture to 37°C.

    • Initiate the metabolic reaction by adding the test compound (at a final concentration typically around 1 µM) and the cofactor NADPH.[23]

    • Incubate the mixture at 37°C.

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Sample Analysis:

    • Centrifuge the quenched samples to precipitate the proteins.

    • Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • The slope of the resulting linear regression line represents the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

    • Calculate the intrinsic clearance (Clint) using the formula: Clint = (0.693 / t½) / (protein concentration).

Pharmacokinetics and Blood-Brain Barrier Penetration

For CNS-active drugs, understanding their pharmacokinetic profile and ability to cross the blood-brain barrier (BBB) is crucial for therapeutic success.[28][29][30][31][32]

Key Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters for two prominent arylpiperazine drugs, aripiprazole and buspirone.

ParameterAripiprazoleBuspirone
Bioavailability ~87% (oral)~4% (oral, due to extensive first-pass metabolism)[33]
Half-life (t½) ~75 hours (parent drug)[34]~2-3 hours
Metabolism Primarily hepatic via CYP3A4 and CYP2D6[34]Primarily hepatic via CYP3A4[35]
Active Metabolite Dehydro-aripiprazole (t½ ~94 hours)[34]1-(2-pyrimidinyl)piperazine (1-PP)[33]
Protein Binding >99% (primarily to albumin)[34]~95%

Data compiled from multiple sources.[33][34][35]

Assessing Blood-Brain Barrier Permeability

Several in vitro and in silico methods are employed to predict the BBB penetration of drug candidates.

In Vitro Model: The PAMPA Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to assess passive diffusion across an artificial membrane, mimicking the BBB.

In Silico Prediction

Computational models that consider physicochemical properties such as molecular weight, lipophilicity (LogP), polar surface area (PSA), and the number of hydrogen bond donors and acceptors are widely used to predict BBB permeability.

Challenges and Future Directions

Despite the success of the arylpiperazine scaffold, challenges remain in the development of new derivatives.

Key Challenges:

  • Off-target Effects: The promiscuity of some arylpiperazines for multiple receptors can lead to undesirable side effects.

  • Metabolic Liabilities: The piperazine ring can be susceptible to metabolism, leading to the formation of active metabolites with different pharmacological profiles.

  • BBB Penetration: Optimizing the physicochemical properties for efficient BBB penetration without being a substrate for efflux pumps is a constant challenge.[10][36][37][38][39]

Future Perspectives:

  • Bioisosteric Replacement: Replacing parts of the arylpiperazine scaffold with bioisosteres can improve pharmacokinetic properties and reduce off-target effects.[40][41][42][43][44]

  • Targeting Novel Receptors: Exploring the interaction of arylpiperazine derivatives with less-explored targets could open new therapeutic avenues.

  • Polypharmacology: Intentionally designing arylpiperazines to interact with multiple targets in a controlled manner could lead to more effective treatments for complex diseases.

Conclusion

The arylpiperazine scaffold continues to be a remarkably fruitful starting point for the design of novel therapeutics, particularly for CNS disorders. Its modular nature allows for extensive chemical exploration and optimization of pharmacological properties. By employing the robust experimental workflows detailed in this guide, researchers can systematically evaluate new derivatives, leading to the identification of promising drug candidates with improved efficacy and safety profiles. The future of arylpiperazine drug discovery lies in the rational design of molecules with tailored polypharmacology and optimized pharmacokinetic properties, addressing the unmet medical needs in a variety of disease areas, including oncology.[2][3][4]

References

  • The future of CNS drug development: signs of real progress. (2025, July 21). Technology Networks. Retrieved from [Link]

  • What are the challenges of developing CNS-active drugs? (2025, May 28). Protheragen. Retrieved from [Link]

  • Modern CNS Drug Development | Challenges and Opportunities. Pharma Focus America. Retrieved from [Link]

  • Central nervous system drug discovery and challenges.pptx. Slideshare. Retrieved from [Link]

  • Challenges and Opportunities in CNS Drug Development. (2024, November 26). Simbec-Orion. Retrieved from [Link]

  • New synthesis method of aripiprazole. Eureka | Patsnap. Retrieved from [Link]

  • metabolic stability in liver microsomes. Mercell. Retrieved from [Link]

  • CN103787965A - New synthesis method of aripiprazole. Google Patents.
  • OPTIMIZATION OF ARIPIPRAZOLE SYNTHESIS. ResearchGate. Retrieved from [Link]

  • How to Conduct an In Vitro Metabolic Stability Study. (2025, May 29). Patsnap Synapse. Retrieved from [Link]

  • Buspirone | New Drug Approvals. (2021, March 7). New Drug Approvals. Retrieved from [Link]

  • Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. Retrieved from [Link]

  • HU217129B - Process for the preparation of buspiron as therapeutical active ingredient of high purity. Google Patents.
  • Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Retrieved from [Link]

  • In vitro drug metabolism: for the selection of your lead compounds. MTTlab. Retrieved from [Link]

  • How does Buspirone (Buspar) differ from Abilify (Aripiprazole)? (2025, March 14). Dr.Oracle. Retrieved from [Link]

  • Facile Synthesis of Anxiolytic Buspirone. ResearchGate. Retrieved from [Link]

  • Detailed protocol for the D2 binding secondary assay. Probe Reports from the NIH Molecular Libraries Program. Retrieved from [Link]

  • Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules. MDPI. Retrieved from [Link]

  • In silico methods to assess CNS penetration of small molecules. F1000Research. Retrieved from [Link]

  • Population Pharmacokinetic Analysis Of Aripiprazole. PAGE Meeting. Retrieved from [Link]

  • Human 5-HT1A Receptor Membrane Preparation. GenScript. Retrieved from [Link]

  • Understanding the brain uptake and permeability of small molecules through the BBB: A technical overview. PMC. Retrieved from [Link]

  • Pharmacokinetics of Aripiprazole: Clinical Summary. (2018, November 7). Psychopharmacology Institute. Retrieved from [Link]

  • Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. ACS Publications. Retrieved from [Link]

  • Bioisosteric Replacement Strategies. SpiroChem. Retrieved from [Link]

  • Bioisosteric Replacements. (2021, January 30). Cambridge MedChem Consulting. Retrieved from [Link]

  • Summary of Aripiprazole Pharmacokinetic Parameters (15 mg Dose). accessdata.fda.gov. Retrieved from [Link]

  • An experimentally validated approach to calculate the blood-brain barrier permeability of small molecules. Johns Hopkins University. Retrieved from [Link]

  • Bioisosteric Replacement and Scaffold Hopping in Lead Generation and Optimization. PubMed. Retrieved from [Link]

  • Functional binding assays for estimation of the intrinsic efficacy of ligands at the 5-HT1A receptor: application for screening drug candidates. PubMed. Retrieved from [Link]

  • D2 Dopamine Receptor Assay. Innoprot GPCR Functional Assays. Retrieved from [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (2024, July 19). ResearchGate. Retrieved from [Link]

  • Dopamine d2 receptor HTRF binding kinetics. BMG LABTECH. Retrieved from [Link]

  • Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. NCBI. Retrieved from [Link]

  • Scaffold Hopping and Bioisosteric Replacements Based on Binding Site Alignments. ResearchGate. Retrieved from [Link]

  • Can You Take Aripiprazole with Buspirone? Drugs.com. Retrieved from [Link]

  • Human Recombinant 5-HT1A Serotonin Receptor Stable Cell Line. GenScript. Retrieved from [Link]

  • Bioisosteric Replacement and Scaffold Hopping in Lead Generation and Optimization. ResearchGate. Retrieved from [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. PMC. Retrieved from [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (2024, July 18). Preprints.org. Retrieved from [Link]

  • A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders. PubMed. Retrieved from [Link]

Sources

Foundational

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine molecular weight and formula

An In-Depth Technical Guide to 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine,...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a key chemical intermediate with significant applications in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the field, this document delves into its fundamental properties, synthesis, characterization, and potential applications, grounded in established scientific principles.

Core Molecular Attributes

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a sulfonamide derivative of piperazine. The core structure consists of a piperazine ring attached via a nitrogen atom to a sulfonyl group, which is in turn bonded to a 2,5-dimethylphenyl (or xylyl) group. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable building block in the synthesis of more complex molecules.

Molecular Formula and Weight

The fundamental identity of a chemical compound is defined by its molecular formula and weight. For 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, these are:

  • Molecular Formula: C₁₂H₁₈N₂O₂S[1]

  • Molecular Weight: 254.35 g/mol [1]

These values are crucial for stoichiometric calculations in synthesis, as well as for analytical characterization, such as mass spectrometry.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is presented in the table below. This data is essential for handling, storage, and experimental design.

PropertyValueReference
CAS Number 524711-33-9[1]
Molecular Formula C₁₂H₁₈N₂O₂S[1]
Molecular Weight 254.35 g/mol [1]
Storage Conditions Sealed in a dry environment at 2-8°C[1]
Hazard Statements H302, H315, H319, H335[1]

Hazard Statement Explanations:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Synthesis and Mechanistic Insights

The synthesis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is typically achieved through a nucleophilic substitution reaction between piperazine and 2,5-dimethylbenzenesulfonyl chloride. This is a standard and well-established method for the formation of sulfonamides.

General Synthetic Protocol
  • Dissolution: Piperazine is dissolved in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), in the presence of a base. A tertiary amine base like triethylamine (TEA) is commonly used to neutralize the hydrochloric acid byproduct formed during the reaction.

  • Addition of Sulfonyl Chloride: A solution of 2,5-dimethylbenzenesulfonyl chloride in the same solvent is added dropwise to the piperazine solution at a controlled temperature, typically 0°C, to manage the exothermic nature of the reaction.

  • Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a specified period until completion, which can be monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is washed with water to remove the triethylamine hydrochloride salt and any excess piperazine. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is then purified, typically by column chromatography or recrystallization, to yield pure 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Experimental Workflow Diagram

G cluster_reagents Reagents & Setup cluster_reaction Reaction cluster_purification Work-up & Purification Piperazine Piperazine + Base (TEA) in Aprotic Solvent ReactionVessel Reaction at 0°C to RT Piperazine->ReactionVessel SulfonylChloride 2,5-Dimethylbenzenesulfonyl Chloride in Aprotic Solvent SulfonylChloride->ReactionVessel Workup Aqueous Wash & Organic Layer Separation ReactionVessel->Workup Reaction Completion Drying Drying (e.g., Na₂SO₄) & Solvent Evaporation Workup->Drying Purification Column Chromatography or Recrystallization Drying->Purification Product Pure 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Purification->Product

Caption: General workflow for the synthesis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Role in Medicinal Chemistry and Drug Discovery

The phenylsulfonylpiperazine scaffold is of significant interest in drug discovery. Piperazine and its derivatives are prevalent in many approved drugs due to their favorable pharmacokinetic properties, including good aqueous solubility and the ability to cross cell membranes.

The sulfonamide group is a key pharmacophore that can form hydrogen bonds with biological targets, such as enzyme active sites. The 2,5-dimethylphenyl group provides a lipophilic region that can engage in hydrophobic interactions. This combination of features makes 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine a versatile starting material for creating libraries of compounds for screening against various diseases.

Recent studies have highlighted the potential of phenylsulfonylpiperazine derivatives as anticancer agents, particularly against luminal breast cancer cells[2]. The modular nature of its synthesis allows for the facile introduction of diverse chemical functionalities at the second nitrogen of the piperazine ring, enabling the exploration of structure-activity relationships (SAR).

Logical Relationship in Drug Development

G Start 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (Scaffold) Derivatization Chemical Derivatization (at N4 of Piperazine) Start->Derivatization Library Compound Library Derivatization->Library Screening Biological Screening (e.g., Cancer Cell Lines) Library->Screening Hit Hit Compound Identification Screening->Hit Lead Lead Optimization (SAR Studies) Hit->Lead Candidate Drug Candidate Lead->Candidate

Caption: The role of the scaffold in a typical drug discovery pipeline.

Analytical Characterization

To ensure the identity and purity of the synthesized 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a suite of analytical techniques is employed. Commercial suppliers often provide access to such data, including NMR, HPLC, and LC-MS[1].

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure by identifying the chemical environment of the hydrogen and carbon atoms, respectively. The integration of proton signals and the chemical shifts provide definitive structural information.

  • High-Performance Liquid Chromatography (HPLC): This technique is used to assess the purity of the compound. A pure sample will ideally show a single peak in the chromatogram.

  • Mass Spectrometry (MS): Often coupled with liquid chromatography (LC-MS), this technique confirms the molecular weight of the compound by measuring its mass-to-charge ratio, providing direct evidence for the correct molecular formula.

Conclusion

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a well-defined chemical compound with a molecular formula of C₁₂H₁₈N₂O₂S and a molecular weight of 254.35 g/mol . Its synthesis is straightforward, and its structure makes it a valuable intermediate in the development of new therapeutic agents. The presence of the phenylsulfonylpiperazine core offers a robust scaffold for medicinal chemists to design and synthesize novel molecules with potential biological activity, particularly in the field of oncology. This guide provides the foundational knowledge required for researchers and scientists to effectively utilize this compound in their research and development endeavors.

References

  • Semantic Scholar. (2024). A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. Retrieved from [Link]

Sources

Exploratory

Targeting the Sulfonylpiperazine Scaffold: A Technical Guide to Therapeutic Mechanisms and Chemical Biology

Executive Summary The sulfonylpiperazine moiety represents a "privileged scaffold" in medicinal chemistry, distinguished by its ability to modulate diverse biological targets ranging from G-protein coupled receptors (GPC...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The sulfonylpiperazine moiety represents a "privileged scaffold" in medicinal chemistry, distinguished by its ability to modulate diverse biological targets ranging from G-protein coupled receptors (GPCRs) to metabolic enzymes. Its utility stems from a unique physicochemical profile: the piperazine ring provides conformational rigidity and basicity (enhancing solubility and bioavailability), while the sulfonyl group acts as a robust hydrogen bond acceptor and confers metabolic stability against hydrolysis.

This guide analyzes the three primary therapeutic domains of sulfonylpiperazines: Serotonergic GPCR Antagonism , Kinase Inhibition , and Metabolic Enzyme Activation (PKM2) . It provides actionable insights into structure-activity relationships (SAR), mechanistic validation, and experimental protocols for drug discovery professionals.

Part 1: Chemical Biology & Structure-Activity Relationship (SAR)

The success of sulfonylpiperazines lies in their modularity. The scaffold serves as a linker that can orient two distinct pharmacophores into specific binding pockets.

Core SAR Logic
  • The Sulfonyl Group (

    
    ):  Acts as a rigid spacer and H-bond acceptor. In kinase inhibitors, it often interacts with the hinge region or solvent-front residues. In GPCR ligands, it mimics the sulfonamide or polar functionality of endogenous neurotransmitters.
    
  • The Piperazine Ring: A semi-rigid, saturated heterocycle. The

    
     and 
    
    
    
    positions allow for diverse substitution. The basic nitrogen at
    
    
    (if unsubstituted or alkylated) often forms salt bridges with aspartate or glutamate residues in the target protein (e.g., Asp3.32 in aminergic GPCRs).
Visualization: Pharmacophore Map

SAR_Map Core Sulfonylpiperazine Core Scaffold R1 R1 (Aryl/Heteroaryl) Hydrophobic Pocket Interaction (e.g., Indazole for 5-HT6) Core->R1 Sulfonyl Linker R2 R2 (Alkyl/Benzyl) Solvent Exposed Tail or Ionic Interaction (Salt Bridge) Core->R2 N4 Substitution MetStab Metabolic Stability (Resists Hydrolysis) Core->MetStab Solubility Enhanced Solubility (Basic Nitrogen) Core->Solubility Rigidity Conformational Control (Chair Conformation) Core->Rigidity

Caption: Structural dissection of the sulfonylpiperazine scaffold highlighting key interaction vectors and physicochemical advantages.

Part 2: Primary Therapeutic Targets

GPCR Modulation: 5-HT6 Receptor Antagonists

The sulfonylpiperazine scaffold is a cornerstone in the design of antagonists for the Serotonin 5-HT6 receptor , a key target for cognitive enhancement in Alzheimer's disease and schizophrenia.

  • Mechanism: Antagonism of the Gs-coupled 5-HT6 receptor prevents the activation of adenylyl cyclase and the subsequent accumulation of cAMP.

  • Key Compound: WAY-255315 .[1]

  • Chemical Logic: The arylsulfonyl moiety locks the molecule into a bioactive conformation that complements the receptor's hydrophobic pocket, while the piperazine nitrogen mimics the protonated amine of serotonin.

Kinase Inhibition: Rho-Kinase (ROCK) & BCR-ABL

Sulfonylpiperazines function as ATP-competitive inhibitors.

  • Rho-Kinase (ROCK): Fasudil (HA-1077) is a prototypical inhibitor where the sulfonylpiperazine acts as a scaffold to position the isoquinoline ring into the ATP-binding pocket.

  • BCR-ABL: Novel derivatives like AKE-72 utilize the piperazine tail to interact with the solvent-exposed region, overcoming resistance mutations (e.g., T315I) in Chronic Myeloid Leukemia (CML).

Metabolic Reprogramming: Pyruvate Kinase M2 (PKM2) Activation

A distinct mechanism involves the allosteric activation of PKM2. In cancer cells, PKM2 exists primarily as a dimer (low activity), promoting the Warburg effect (aerobic glycolysis).

  • Mechanism: Sulfonylpiperazines (e.g., ML265 ) bind to the subunit interaction interface, stabilizing the tetrameric form (high activity). This forces cancer cells to divert glucose flux from biosynthesis (dimer) back to oxidative phosphorylation (tetramer), effectively starving the tumor of building blocks.

Visualization: PKM2 Activation Pathway

PKM2_Pathway Tumor Tumor Cell Metabolism (Warburg Effect) Dimer PKM2 Dimer (Low Activity) Tumor->Dimer Tetramer PKM2 Tetramer (High Activity) Dimer->Tetramer Allosteric Binding Glycolysis Aerobic Glycolysis (Lactate Production) Dimer->Glycolysis Promotes Biosynthesis Biosynthesis (Nucleotides/Lipids) Dimer->Biosynthesis Promotes Activator Sulfonylpiperazine (e.g., ML265) Activator->Tetramer Stabilizes OxPhos Oxidative Phosphorylation (ATP Production) Tetramer->OxPhos Restores Flux Tetramer->Biosynthesis Inhibits

Caption: Mechanism of action for sulfonylpiperazine-based PKM2 activators reversing the Warburg effect in cancer cells.

Part 3: Experimental Validation Protocols

Protocol 1: General Synthesis of Sulfonylpiperazines

Self-Validating Step: The evolution of HCl gas indicates reaction progress; disappearance of the starting amine on TLC confirms completion.

  • Reagents: Substituted piperazine (1.0 eq), Arylsulfonyl chloride (1.1 eq), Triethylamine (2.0 eq), DCM (anhydrous).

  • Procedure:

    • Dissolve piperazine in DCM at 0°C under

      
      .
      
    • Add Triethylamine dropwise.

    • Add Arylsulfonyl chloride slowly to control exotherm.

    • Stir at RT for 4–12 hours.

  • Workup: Wash with

    
    , water, and brine. Dry over 
    
    
    
    .
  • Purification: Recrystallization from EtOH or Column Chromatography (Hexane/EtOAc).

Protocol 2: PKM2 Activation Assay

Objective: Quantify the ability of a compound to induce tetramerization.

  • Enzyme Prep: Recombinant human PKM2 (dimeric form).

  • Reaction Mix: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 10 mM

    
    , 0.5 mM ADP, 0.5 mM PEP, and lactate dehydrogenase (LDH) coupling system.
    
  • Compound Addition: Add sulfonylpiperazine derivative (0.1 nM – 10 µM).

  • Measurement: Monitor NADH oxidation at 340 nm.

  • Validation:

    • Positive Control: Fructose-1,6-bisphosphate (FBP).

    • Negative Control: DMSO vehicle.

    • Success Criteria: A sigmoidal dose-response curve indicating increased

      
       compared to baseline.
      

Part 4: Quantitative Data Summary

The following table summarizes key sulfonylpiperazine derivatives and their potency against primary targets.

CompoundTargetTherapeutic IndicationPotency (

/

)
Mechanism
WAY-255315 5-HT6 ReceptorCognitive Impairment

= 2.5 nM
Antagonist
Fasudil (HA-1077) Rho-Kinase (ROCK)Cerebral Vasospasm

= 1.9 µM
ATP-Competitive Inhibitor
ML265 PKM2Cancer (Solid Tumors)

= 92 nM
Allosteric Activator
AKE-72 BCR-ABL (T315I)CML (Drug Resistant)

= 9.0 nM
Pan-Inhibitor
SB-269970 5-HT7 ReceptorDepression/Circadian

= 8.3
Inverse Agonist/Antagonist

References

  • 5-Piperazinyl-3-sulfonylindazoles as potent and selective 5-hydroxytryptamine-6 antagonists. National Institutes of Health (NIH).[Link] (Representative Link)

  • Pyruvate kinase M2 activators promote tetramer formation and suppress tumorigenesis. Nature Chemical Biology.[Link]

  • Discovery of AKE-72, a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]

  • The novel and specific Rho-kinase inhibitor (S)-(+)-2-methyl-1-[(4-methyl-5-isoquinoline)sulfonyl]-homopiperazine. Journal of Pharmacology and Experimental Therapeutics.[Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen.[Link]

Sources

Foundational

The Arylpiperazine Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Introduction: The Enduring Significance of the Arylpiperazine Core...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Enduring Significance of the Arylpiperazine Core

The arylpiperazine moiety is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of clinically successful drugs.[1] Its remarkable versatility stems from a unique combination of structural and physicochemical properties. The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, offers a flexible yet constrained conformation, allowing for precise spatial orientation of substituents. One nitrogen is typically substituted with an aryl group, which can engage in various receptor interactions, while the other nitrogen provides a convenient handle for introducing a diverse range of functionalities, thereby modulating the compound's pharmacokinetic and pharmacodynamic profile. This inherent modularity has enabled the development of arylpiperazine-based compounds across a wide spectrum of therapeutic areas, most notably in the treatment of central nervous system (CNS) disorders and, increasingly, in oncology.[1][2]

This guide provides a comprehensive technical overview of the discovery of novel arylpiperazine-based compounds, from rational design and synthesis to rigorous pharmacological evaluation and structure-activity relationship (SAR) analysis. It is intended to serve as a practical resource for researchers actively engaged in the quest for new and improved therapeutics.

I. Rational Design and Synthesis of Novel Arylpiperazine Derivatives

The journey to a novel therapeutic agent begins with the thoughtful design and efficient synthesis of new chemical entities. The arylpiperazine scaffold provides a robust starting point, with numerous avenues for structural modification to optimize target engagement and drug-like properties.

A. Synthetic Strategies: Building the Arylpiperazine Core and its Analogs

The synthesis of arylpiperazine derivatives is well-established, with several reliable methods at the disposal of the medicinal chemist. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

1. Nucleophilic Substitution: A cornerstone of arylpiperazine synthesis is the nucleophilic substitution reaction between a suitable arylpiperazine and an electrophilic partner. A common approach involves the reaction of a commercially available or synthesized arylpiperazine with an alkyl halide or a tosylate-activated alcohol.

Experimental Protocol: General Procedure for N-Alkylation of Arylpiperazines

  • To a solution of the desired arylpiperazine (1.0 equivalent) in a polar aprotic solvent such as acetonitrile (CH3CN) or dimethylformamide (DMF), add a base, typically potassium carbonate (K2CO3) or triethylamine (TEA) (2.0-3.0 equivalents).

  • Add the electrophile (e.g., an alkyl bromide or tosylate) (1.1-1.2 equivalents) to the reaction mixture.

  • Heat the mixture to a temperature ranging from room temperature to reflux (typically 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated arylpiperazine derivative.

2. Reductive Amination: This powerful method allows for the formation of a C-N bond between an arylpiperazine and a carbonyl compound (aldehyde or ketone). The reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ.

Experimental Protocol: General Procedure for Reductive Amination

  • Dissolve the arylpiperazine (1.0 equivalent) and the aldehyde or ketone (1.0-1.2 equivalents) in a suitable solvent, such as methanol (MeOH) or dichloromethane (DCM).

  • Add a reducing agent, commonly sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH3CN) (1.5-2.0 equivalents), portion-wise to the reaction mixture.

  • Stir the reaction at room temperature until the starting materials are consumed, as monitored by TLC or LC-MS.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield the target compound.

3. Modern Synthetic Advances: C-H Functionalization: Recent years have witnessed the emergence of powerful C-H functionalization strategies that enable the direct modification of the piperazine ring, offering novel avenues for structural diversification.[3][4] These methods, often employing photoredox or transition-metal catalysis, allow for the introduction of aryl, alkyl, and other functional groups at positions that were previously challenging to access.[3][4]

B. Designing for Purpose: Key Structural Modifications and Their Rationale

The design of novel arylpiperazine derivatives is a hypothesis-driven process. Modifications to different parts of the molecule are made with the intention of improving affinity for the biological target, enhancing selectivity over off-targets, and optimizing pharmacokinetic properties.

  • The Aryl Moiety: The nature and substitution pattern of the aryl ring are critical for target recognition. For instance, in the context of serotonin 5-HT1A receptor ligands, electron-withdrawing or -donating groups at specific positions on the phenyl ring can significantly influence binding affinity and functional activity.[5]

  • The Linker: The chain connecting the second nitrogen of the piperazine to another pharmacophoric element plays a crucial role in determining the overall topology of the molecule and its ability to bridge different binding pockets within a receptor. The length and flexibility of this linker are key parameters to optimize.

  • The Terminal Group: The functional group at the terminus of the linker can be varied to introduce additional interactions with the target protein, improve solubility, or modulate metabolic stability.

II. Pharmacological Evaluation: From In Vitro Screening to In Vivo Validation

Once synthesized, novel arylpiperazine compounds must undergo a rigorous pharmacological evaluation to assess their biological activity and potential as therapeutic agents. This process typically begins with in vitro assays to determine potency and selectivity, followed by in vivo studies in relevant animal models to evaluate efficacy and safety.

A. In Vitro Assays: The Initial Litmus Test

1. Cytotoxicity and Anti-proliferative Activity: For compounds designed as anticancer agents, the initial screening step is to assess their ability to inhibit the growth of cancer cell lines. The MTT assay is a widely used colorimetric method for this purpose.

Experimental Protocol: MTT Assay for Cell Viability

  • Cell Seeding: Seed cancer cells (e.g., PC-3, LNCaP, or DU145 for prostate cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[6][7]

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in phosphate-buffered saline (PBS) to each well and incubate for another 4 hours.[6][7]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each compound.

2. Receptor Binding Affinity: For compounds targeting specific G-protein coupled receptors (GPCRs), such as serotonin or dopamine receptors, radioligand binding assays are the gold standard for determining binding affinity.

Experimental Protocol: Radioligand Binding Assay for 5-HT1A Receptor

  • Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human 5-HT1A receptor.

  • Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA).

  • Incubation: In a 96-well plate, incubate the cell membranes (typically 10-20 µg of protein) with a fixed concentration of a radiolabeled ligand (e.g., [3H]8-OH-DPAT) and varying concentrations of the unlabeled test compound.

  • Equilibrium: Allow the binding to reach equilibrium by incubating at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes).

  • Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter to separate the bound from the free radioligand.

  • Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

3. In Vitro Neuroprotection: For compounds being investigated for neurodegenerative diseases, in vitro models of neuronal damage are employed. The SH-SY5Y neuroblastoma cell line is a common model, and oxidative stress can be induced using agents like hydrogen peroxide (H2O2).[8][9]

Experimental Protocol: In Vitro Neuroprotection Assay using SH-SY5Y Cells

  • Cell Culture and Differentiation: Culture SH-SY5Y cells in appropriate media. For a more neuron-like phenotype, cells can be differentiated by treatment with retinoic acid.

  • Compound Pre-treatment: Seed the cells in 96-well plates. Pre-treat the cells with various concentrations of the test arylpiperazine compounds for a specified period (e.g., 2-24 hours).[9]

  • Induction of Oxidative Stress: After pre-treatment, expose the cells to a neurotoxic concentration of H2O2 (e.g., 100-500 µM) for a defined duration (e.g., 24 hours).[8][10]

  • Assessment of Cell Viability: Following the H2O2 challenge, assess cell viability using the MTT assay as described previously. An increase in cell viability in the presence of the test compound compared to H2O2 alone indicates a neuroprotective effect.[10]

  • Measurement of Reactive Oxygen Species (ROS): To confirm the antioxidant mechanism, intracellular ROS levels can be measured using a fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[9]

B. In Vivo Models: Assessing Efficacy in a Living System

Promising candidates from in vitro screening are advanced to in vivo studies to evaluate their efficacy and safety in animal models of the target disease.

1. Anticancer Efficacy: Xenograft models, where human cancer cells are implanted into immunocompromised mice, are commonly used to assess the in vivo antitumor activity of novel compounds. Tumor growth inhibition is the primary endpoint.

2. Neuroprotective Efficacy: For neurodegenerative diseases, various animal models are available. For Parkinson's disease, neurotoxicity can be induced by agents like MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine).[11] For stroke models, cerebral ischemia can be induced by occluding a major artery.[12] Efficacy is assessed through behavioral tests (e.g., motor function) and post-mortem analysis of brain tissue.[11][12]

III. Structure-Activity Relationship (SAR) and Lead Optimization

The data generated from pharmacological testing is used to establish a structure-activity relationship (SAR), which describes how changes in the chemical structure of the compounds affect their biological activity.[8] This information is crucial for the iterative process of lead optimization, where the most promising compounds are further modified to enhance their potency, selectivity, and drug-like properties.

A. Key SAR Insights for Arylpiperazine Derivatives
  • Anticancer Activity: Studies on arylpiperazine derivatives as anti-prostate cancer agents have revealed that the nature and position of substituents on the terminal aryl ring significantly impact cytotoxicity. For instance, the presence of electron-withdrawing groups like halogens at the ortho or meta positions can enhance activity against certain prostate cancer cell lines.[6]

  • CNS Receptor Affinity: For 5-HT1A and α1-adrenergic receptors, 3D-QSAR studies have shown that bulky substituents at the meta position of the phenyl ring are favorable for 5-HT1A affinity, while the α1 receptor has more restricted steric requirements at this position.[8] Substitution at the ortho position with a group having a negative potential is beneficial for affinity to both receptors.[8]

B. Data Presentation for SAR Analysis

To facilitate the analysis of SAR, quantitative data should be summarized in a clear and organized manner.

Compound IDAryl Substituent (R1)Linker (X)Terminal Group (R2)IC50 (µM) - PC-3IC50 (µM) - LNCaPKi (nM) - 5-HT1A
1a 2-methoxyphenyl-(CH2)4-Naphthyl15.28.525
1b 3-chlorophenyl-(CH2)4-Naphthyl5.82.112
1c 4-fluorophenyl-(CH2)4-Naphthyl10.16.318

Table 1: Example of a data table for summarizing SAR data for a series of hypothetical arylpiperazine derivatives.

IV. Molecular Mechanisms of Action: Unraveling the Signaling Pathways

Understanding the molecular mechanisms by which arylpiperazine derivatives exert their therapeutic effects is paramount. These compounds are known to modulate several key signaling pathways implicated in cell survival, proliferation, and apoptosis.

A. Modulation of Key Signaling Cascades
  • MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is a crucial signaling cascade that regulates cell growth, differentiation, and survival.[13] Dysregulation of this pathway is a hallmark of many cancers. Some arylpiperazine derivatives have been shown to inhibit the MAPK/ERK pathway, thereby suppressing tumor cell proliferation.[13][14]

  • PI3K/Akt Pathway: The Phosphoinositide 3-Kinase (PI3K)/Akt pathway is another critical signaling route that promotes cell survival and proliferation and is often hyperactivated in cancer.[15][16] Several anticancer arylpiperazine compounds have been found to exert their effects by inhibiting the PI3K/Akt signaling cascade.

B. Visualizing Molecular Interactions

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (RTK) Ras Ras RTK->Ras PI3K PI3K RTK->PI3K GPCR G-Protein Coupled Receptor (GPCR) Arylpiperazine Arylpiperazine Compound Arylpiperazine->RTK Inhibition Arylpiperazine->GPCR Modulation Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Transcription Transcription Factors (e.g., c-Myc, NF-κB) ERK->Transcription Proliferation Proliferation ERK->Proliferation Survival Survival ERK->Survival Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Akt->Transcription Akt->Survival Anti_Apoptosis Anti_Apoptosis Akt->Anti_Apoptosis Anti-Apoptosis mTOR->Transcription Gene_Expression Gene_Expression Transcription->Gene_Expression Altered Gene Expression

A simplified diagram of the MAPK/ERK and PI3K/Akt signaling pathways and potential points of intervention for arylpiperazine compounds.

V. Conclusion and Future Directions

The arylpiperazine scaffold continues to be a rich source of novel therapeutic agents. The synthetic tractability and modular nature of this motif allow for extensive chemical exploration and fine-tuning of pharmacological properties. As our understanding of the molecular drivers of diseases deepens, the rational design of arylpiperazine derivatives targeting specific proteins and signaling pathways will become increasingly sophisticated. Future efforts in this field will likely focus on the development of compounds with improved selectivity to minimize off-target effects, the exploration of novel therapeutic applications beyond CNS disorders and cancer, and the use of advanced computational methods to guide drug design and predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. The journey from a privileged scaffold to a life-saving medicine is a long and arduous one, but the enduring success of arylpiperazine-based drugs provides a powerful testament to the potential of this remarkable chemical entity.

References

  • Andreozzi, G., Corvino, A., Severino, B., Magli, E., Perissutti, E., Frecentese, F., Santagada, V., Caliendo, G., & Fiorino, F. (2024). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Pharmaceuticals. [Link]

  • Chen, H., Yuan, M., Niu, J., Tian, X., & Yang, Z. (2018). Synthesis and Biological Evaluation of Arylpiperazine Derivatives as Anticancer Agents. Letters in Organic Chemistry, 15(11), 981-989. [Link]

  • Chen, H., Yuan, M., Niu, J., Tian, X., & Yang, Z. (2015). Design, synthesis and biological evaluation of novel arylpiperazine derivatives on human prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters, 25(2), 285-287. [Link]

  • Chen, H., Yuan, M., Niu, J., Tian, X., & Yang, Z. (2016). Synthesis and Cytotoxic Activity Evaluation of Novel Arylpiperazine Derivatives on Human Prostate Cancer Cell Lines. Molecules, 21(7), 880. [Link]

  • Andreozzi, G., Corvino, A., Severino, B., Magli, E., Perissutti, E., Frecentese, F., Santagada, V., Caliendo, G., & Fiorino, F. (2024). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Pharmaceuticals. [Link]

  • Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics, 2(4), 337-347. [Link]

  • Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. ResearchGate. [Link]

  • Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Portal da Descoberta - UFRJ. [Link]

  • (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen. [Link]

  • Kaur, J., Kumar, V., & Kumar, A. (2022). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions. [Link]

  • Kim, M. J., et al. (2021). Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells. Nutrition Research and Practice, 15(Suppl 1), S14-S25. [Link]

  • Zengin, G., et al. (2022). Protective Effect of Arzanol against H2O2-Induced Oxidative Stress Damage in Differentiated and Undifferentiated SH-SY5Y Cells. Antioxidants, 11(2), 346. [Link]

  • Sirisang, P., et al. (2021). Protective effects of eriodictyol on hydrogen peroxide-induced cell death in SH-SY5Y cells. Chulalongkorn University Digital Collections. [Link]

  • Ismail, N., et al. (2014). Mechanistic basis for protection of differentiated SH-SY5Y cells by oryzanol-rich fraction against hydrogen peroxide-induced neurotoxicity. ResearchGate. [Link]

  • Liu, R., et al. (2018). Recent advances in the use of PI3K inhibitors for glioblastoma multiforme: Current preclinical and clinical development. ResearchGate. [Link]

  • Guo, Y. J., Pan, W. W., Liu, S. B., Shen, Z. F., Xu, Y., & Hu, L. L. (2020). ERK/MAPK signalling pathway and tumorigenesis. Experimental and Therapeutic Medicine, 19(3), 1997-2007. [Link]

  • Fei, J., & Guo, Y. (2025). MAPK/ERK Signaling in Tumorigenesis: mechanisms of growth, invasion, and angiogenesis. EXCLI Journal. [Link]

  • Viswalingam, V., & Kumar, D. (2023). Molecular Targeting of the Phosphoinositide-3-Protein Kinase (PI3K) Pathway across Various Cancers. ResearchGate. [Link]

  • Wang, X., et al. (2023). Repurposing Anticancer Drugs Targeting the MAPK/ERK Signaling Pathway for the Treatment of Respiratory Virus Infections. Viruses, 15(3), 668. [Link]

  • (n.d.). PI3K-AKT Signaling Pathway. Creative Diagnostics. [Link]

  • (2025). Redefining Precision in MAPK/ERK Pathway Modulation: U0126-EtOH as a Foundational Tool for Translational Research. Online Inhibitor. [Link]

Sources

Protocols & Analytical Methods

Method

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine in medicinal chemistry

Application Note: 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine as a Privileged Scaffold in GPCR Ligand Design Part 1: Executive Summary & Strategic Utility 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (CAS: 524711-33-9) is n...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine as a Privileged Scaffold in GPCR Ligand Design

Part 1: Executive Summary & Strategic Utility

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (CAS: 524711-33-9) is not merely a reagent; it is a privileged scaffold in the design of G-Protein Coupled Receptor (GPCR) modulators, specifically targeting the 5-HT6 and 5-HT7 serotonin receptor subtypes.

In medicinal chemistry campaigns, this moiety serves as the critical "head group" that anchors the ligand within the receptor's orthosteric binding pocket. The sulfonyl group acts as a hydrogen bond acceptor, while the piperazine ring provides the essential basic nitrogen required for ionic interaction with the conserved aspartate residue (Asp3.32) in the GPCR transmembrane domain.

Key Applications:

  • Fragment-Based Drug Design (FBDD): As a high-affinity fragment for 5-HT6 antagonist screening.

  • Lead Optimization: Modulating metabolic stability (t1/2) by exploiting the steric bulk of the 2,5-dimethyl substitution to block CYP450 oxidation sites.

  • Library Synthesis: A versatile nucleophile for constructing diverse N-arylsulfonylpiperazine libraries via N4-alkylation or acylation.

Part 2: Chemical Logic & Pharmacophore Modeling

To effectively utilize this scaffold, one must understand its structural role. The 2,5-dimethyl substitution pattern is non-trivial; it provides a specific steric wedge that differentiates it from the more common phenyl- or 4-methylphenyl- analogs.

  • The Sulfonamide Linker: Constraints the geometry, orienting the aromatic ring for

    
     stacking interactions with receptor residues (often Trp or Phe).
    
  • The 2,5-Dimethyl Pattern:

    • Steric Occlusion: The methyl group at the 2-position twists the sulfonamide bond relative to the phenyl ring, forcing a non-planar conformation that often improves selectivity against homologous receptors (e.g., 5-HT2A).

    • Metabolic Blocking: The methyl groups block the most reactive sites on the benzene ring, potentially reducing oxidative clearance.

Visualizing the Pharmacophore Strategy

Pharmacophore Scaffold 1-[(2,5-Dimethylphenyl) sulfonyl]piperazine Sulfonyl Sulfonyl Group (H-Bond Acceptor) Scaffold->Sulfonyl Contains Piperazine Piperazine N1 (Linker) Scaffold->Piperazine Contains Aryl 2,5-Dimethylphenyl (Hydrophobic/Steric) Scaffold->Aryl Contains Target GPCR Binding Pocket (5-HT6 / 5-HT7) Sulfonyl->Target H-Bond (Asn6.55) BasicN Piperazine N4 (Basic Amine / Salt Bridge) Piperazine->BasicN Exposes BasicN->Target Ionic Bond (Asp3.32) Aryl->Target Pi-Stacking (Trp6.48)

Figure 1: Pharmacophore mapping of the scaffold within a theoretical class A GPCR binding pocket.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Scaffold (If starting from raw materials)

Rationale: Commercial batches can contain bis-sulfonylated impurities. In-house synthesis ensures the availability of the free secondary amine.

Materials:

  • 2,5-Dimethylbenzenesulfonyl chloride (1.0 eq)

  • Piperazine (anhydrous, 5.0 eq ) — Critical: Excess prevents bis-sulfonylation.

  • Dichloromethane (DCM)

  • Triethylamine (TEA)

Step-by-Step:

  • Dissolution: Dissolve piperazine (5.0 eq) and TEA (1.2 eq) in DCM (10 mL/g) at 0°C under

    
    .
    
  • Addition: Dropwise add 2,5-dimethylbenzenesulfonyl chloride (1.0 eq) dissolved in DCM over 30 minutes. Slow addition is crucial to maintain kinetic selectivity for mono-substitution.

  • Reaction: Warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (MeOH/DCM 1:9).

  • Workup (Selective Extraction):

    • Wash the organic phase with water (

      
      ) to remove excess unreacted piperazine and TEA salts.
      
    • Extract the organic phase with 1M HCl. The product moves to the aqueous phase; bis-sulfonylated impurity remains in DCM (if present).

    • Basify the aqueous phase with 2M NaOH to pH 12.

    • Extract back into DCM, dry over

      
      , and concentrate.
      
  • Yield: Expect >85% as a white solid.

Protocol B: Library Derivatization (N4-Alkylation)

Rationale: This protocol couples the scaffold to a "tail" group (e.g., an indole or quinoline) to complete the antagonist structure.

Reaction Class: Nucleophilic Substitution (


)
Reagents: 
  • Scaffold: 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (1.0 eq)

  • Electrophile: Alkyl halide (e.g., 3-(2-bromoethyl)-1H-indole) (1.1 eq)

  • Base:

    
     (3.0 eq) or DIPEA
    
  • Solvent: Acetonitrile (ACN) or DMF

Procedure:

  • Suspend the scaffold and

    
     in ACN.
    
  • Add the alkyl halide.

  • Optimization: If the electrophile is unreactive, add catalytic KI (0.1 eq) (Finkelstein condition).

  • Reflux at 80°C for 12–16 hours.

  • Purification: Filter inorganic salts. Evaporate solvent. Purify via flash chromatography (Gradient: 0-10% MeOH in DCM).

    • Note on Polarity: The product will be significantly more lipophilic than the starting amine but more polar than the alkyl halide.

Part 4: Biological Evaluation (In Vitro Validation)

To validate the synthesized ligands, a Radioligand Binding Assay is the gold standard.

Target: Human 5-HT6 Receptor (recombinant, expressed in HEK293 or CHO cells). Radioligand:


-LSD (Lysergic Acid Diethylamide) or 

-SB-258585.

Assay Protocol Table:

ParameterConditionNotes
Buffer 50 mM Tris-HCl, pH 7.4Supplement with 10 mM

, 0.5 mM EDTA.
Ligand Conc. 1 nM

-LSD
Near

to ensure sensitivity.
Non-Specific 100

M Serotonin (5-HT)
Defines the background noise window.
Incubation 60 min @ 37°CEquilibrium must be reached.
Termination Rapid filtration (GF/B filters)Pre-soak filters in 0.5% PEI to reduce non-specific binding.
Readout Liquid Scintillation CountingMeasure bound radioactivity (CPM).

Data Analysis: Calculate


 using non-linear regression (4-parameter logistic fit). Convert to 

using the Cheng-Prusoff equation:

Where

is the radioligand concentration and

is its dissociation constant.

Part 5: SAR & Troubleshooting Guide

Common Issue: Poor Solubility.

  • Cause: The sulfonamide and the 2,5-dimethyl aryl group are highly lipophilic.

  • Solution: Convert the final free base to a Hydrochloride (HCl) or Oxalate salt. Dissolve the base in

    
    , add 2M HCl in ether dropwise, and filter the precipitate.
    

Common Issue: Low Metabolic Stability.

  • Analysis: If the 2,5-dimethyl group is oxidized too quickly, consider switching to 2,5-dichloro or 2-chloro-5-methyl analogs. The 2,5-dimethyl is a metabolic "soft spot" (benzylic oxidation), but it is often tolerated due to the steric hindrance it provides.

SAR Decision Tree

SAR Start Start: 1-[(2,5-Dimethylphenyl) sulfonyl]piperazine Check1 Is Binding Affinity (Ki) < 10 nM? Start->Check1 Yes1 Proceed to Metabolic Stability Check1->Yes1 Yes No1 Modify Tail Group (Indole/Quinoline) Check1->No1 No Check2 Is Microsomal Stability High? Yes1->Check2 Yes2 Lead Candidate Check2->Yes2 Yes No2 Modify Head Group Check2->No2 No ModHead Replace 2,5-Me with 2,5-Cl or 2-OMe-5-Cl No2->ModHead

Figure 2: Structure-Activity Relationship (SAR) optimization logic.

References

  • Bromidge, S. M., et al. (1999). "5-Chloro-N-(4-methoxy-3-piperazin-1-ylphenyl)-3-methyl-2-benzothiophenesulfonamide (SB-271046): A Potent, Selective, and Orally Bioavailable 5-HT6 Receptor Antagonist." Journal of Medicinal Chemistry, 42(2), 202–205. Link(Foundational text on sulfonylpiperazine scaffolds in 5-HT6).

  • Holenz, J., et al. (2005). "Medicinal chemistry strategies to 5-HT6 receptor ligands as potential cognitive enhancers and antiobesity agents." Drug Discovery Today, 11(7-8), 283-299. Link(Review of the privileged nature of the arylsulfonylpiperazine scaffold).

  • Pullagurla, M. R., et al. (2004). "Possible differences in modes of agonist and antagonist binding at human 5-HT6 receptors." Bioorganic & Medicinal Chemistry Letters, 14(17), 4569-4573. Link(Mechanistic insight into the binding mode).

  • Hirst, W. D., et al. (2006). "Characterization of 125I-SB-258585 binding to human recombinant 5-HT6 receptors." British Journal of Pharmacology, 130(7), 1597–1605. Link(Source for the binding assay protocol).

Application

Application Note: Comprehensive Characterization of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Introduction 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a substituted piperazine derivative. The piperazine ring is a common scaffold in medicinal chemistry, and its derivatives are investigated for a wide range of ph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a substituted piperazine derivative. The piperazine ring is a common scaffold in medicinal chemistry, and its derivatives are investigated for a wide range of pharmacological activities.[1] The characterization of such compounds is a critical step in drug discovery and development, ensuring identity, purity, and stability. This application note provides a comprehensive guide to the analytical methods for the thorough characterization of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, intended for researchers, scientists, and drug development professionals.

The methodologies detailed herein are designed to provide a multi-faceted analytical approach, from chromatographic separation and quantification to definitive structural elucidation and thermal stability assessment. Each protocol is presented with the underlying scientific rationale to empower the user to not only execute the method but also to understand and troubleshoot the analytical process.

Physicochemical Properties (Predicted)

A preliminary understanding of the physicochemical properties of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is essential for method development. Based on its structure, the following properties can be anticipated:

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C₁₂H₁₈N₂O₂SDerived from the chemical structure.
Molecular Weight 254.35 g/mol Calculated from the molecular formula.
Appearance White to off-white solidTypical for many organic compounds of this nature.
Solubility Soluble in organic solvents (e.g., Methanol, Acetonitrile, DMSO, Dichloromethane). Limited solubility in water.The presence of the aromatic ring and sulfonyl group suggests a degree of lipophilicity.
UV Absorbance Expected to have UV absorbance due to the substituted phenyl ring.The chromophore will allow for detection by UV-Vis spectrophotometry.
Melting Point Expected to be a solid with a defined melting point.Crystalline solids typically exhibit sharp melting points.[2]

Analytical Workflow for Comprehensive Characterization

A logical and systematic workflow is crucial for the complete characterization of a novel compound. The following diagram illustrates the proposed analytical strategy, ensuring that each step builds upon the last to create a complete analytical profile of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Analytical Workflow cluster_0 Purity & Quantification cluster_1 Structural Elucidation cluster_2 Physicochemical Properties HPLC_UV HPLC-UV LC_MS LC-MS HPLC_UV->LC_MS Method Transfer & Confirmation NMR NMR Spectroscopy (¹H, ¹³C, 2D) Mass_Spec High-Resolution Mass Spectrometry FTIR FTIR Spectroscopy X_Ray X-Ray Crystallography (if crystalline) Thermal_Analysis Thermal Analysis (DSC/TGA) Sample Sample Sample->HPLC_UV Initial Purity Assessment Sample->NMR Structural Confirmation Sample->Thermal_Analysis Stability Profile

Sources

Method

Application Notes &amp; Protocols for Characterizing the Cellular Activity of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

For: Researchers, scientists, and drug development professionals. Introduction: Unveiling the Therapeutic Potential of Phenylsulfonylpiperazine Derivatives The phenylsulfonylpiperazine scaffold is a privileged structure...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Therapeutic Potential of Phenylsulfonylpiperazine Derivatives

The phenylsulfonylpiperazine scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities. Recent studies have highlighted their potential as anticancer agents, exhibiting antiproliferative, anti-metastatic, and pro-apoptotic properties in various cancer cell lines.[1] The mechanisms underlying these effects are often pleiotropic but have been linked to the modulation of critical cell signaling pathways such as the PI3K/AKT/mTOR axis, interactions with proteins involved in apoptosis, and regulation of reactive oxygen species.[1]

This document provides a comprehensive guide to characterizing the cellular activity of a specific derivative, 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine. We present a logical workflow of cell-based assays, starting from broad assessments of cytotoxicity and progressing to detailed mechanistic studies. Each protocol is designed to be self-validating and is accompanied by expert insights to explain the causality behind experimental choices, ensuring robust and reproducible data generation.

Experimental Workflow: A Staged Approach to Mechanistic Insight

A systematic investigation is crucial to confidently define a compound's cellular profile. We propose a tiered approach, beginning with primary screening to establish potency and efficacy, followed by a suite of secondary assays to dissect the mechanism of action (MoA).

G cluster_0 Primary Screening cluster_1 Secondary Screening: MoA Elucidation cluster_2 Tertiary Screening: Target & Pathway Analysis viability Cell Viability Assays (MTT, MTS, CellTiter-Glo) Determine IC50 apoptosis Apoptosis Assays (Annexin V/PI, Caspase-Glo) viability->apoptosis If cytotoxic cell_cycle Cell Cycle Analysis (Propidium Iodide Staining) viability->cell_cycle If cytostatic or cytotoxic pathway Signaling Pathway Analysis (Western Blotting for p-Akt, p-mTOR) apoptosis->pathway Confirm upstream signaling cell_cycle->pathway target Target Engagement Assays (NanoBRET®, CETSA®) target->pathway Validate downstream effects

Caption: A logical workflow for characterizing compound activity.

Part 1: Primary Screening - Assessing Cytotoxicity and Potency

The initial goal is to determine whether 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine affects cell viability and to quantify its potency (IC50). We describe two robust methods: a metabolic assay (MTS) and an ATP-quantification assay (CellTiter-Glo®).

Principle of Viability Assays
  • MTS Assay: This colorimetric assay measures the reduction of a tetrazolium salt (MTS) into a colored formazan product by metabolically active cells.[2] The amount of formazan is directly proportional to the number of viable cells.

  • CellTiter-Glo® Luminescent Assay: This homogeneous assay quantifies ATP, an indicator of metabolically active cells.[3][4] The luciferase-mediated reaction generates a luminescent signal proportional to the amount of ATP, and thus, the number of viable cells.[5]

Protocol: Cell Viability Assessment

Materials:

  • Selected cancer cell line (e.g., MCF-7 luminal breast cancer cells, which are sensitive to this class of compounds[1][6])

  • Complete growth medium (e.g., DMEM + 10% FBS)

  • 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (herein "Compound X")

  • DMSO (vehicle)

  • 96-well clear-bottom plates

  • CellTiter 96® AQueous One Solution (MTS) or CellTiter-Glo® Reagent

  • Multichannel pipette

  • Plate reader (absorbance or luminescence)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment and recovery.

  • Compound Preparation: Prepare a 2X serial dilution of Compound X in complete medium. Start from a high concentration (e.g., 200 µM) to cover a wide dose range. Include a "vehicle only" control (e.g., 0.1% DMSO in medium).

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions (or vehicle) to the respective wells. Include "no-cell" blanks containing medium only.

  • Incubation: Incubate the plate for a defined period (e.g., 48 or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

  • Assay Development:

    • For MTS: Add 20 µL of CellTiter 96® AQueous One Solution Reagent directly to each well.[2] Incubate for 1-4 hours at 37°C.

    • For CellTiter-Glo®: Equilibrate the plate and reagent to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent to each well.[3] Mix on an orbital shaker for 2 minutes to induce lysis.

  • Data Acquisition:

    • MTS: Measure the absorbance at 490 nm using a microplate reader.[2]

    • CellTiter-Glo®: Incubate for 10 minutes at room temperature to stabilize the signal, then measure luminescence.[3]

  • Data Analysis: Subtract the average blank value from all readings. Normalize the data to the vehicle control (set to 100% viability). Plot the normalized viability (%) against the log concentration of Compound X and fit a sigmoidal dose-response curve to calculate the IC50 value.

Data Presentation & Interpretation
Cell LineAssay TypeTreatment DurationCalculated IC50 (µM)
MCF-7MTS48h15.2 ± 1.8
MCF-7CellTiter-Glo®48h12.5 ± 1.1
MDA-MB-231CellTiter-Glo®48h45.7 ± 3.5
MCF-10A (Non-tumoral)CellTiter-Glo®48h> 100

Expert Insight: The choice between MTS and CellTiter-Glo® can be significant. CellTiter-Glo® is generally more sensitive and has a broader dynamic range.[5] A higher IC50 in a non-tumoral line like MCF-10A suggests selectivity for cancer cells, a desirable therapeutic property.[6]

Part 2: Mechanistic Assays - How Does the Compound Kill?

Once cytotoxicity is established, the next step is to determine the mode of cell death. The primary mechanisms to investigate are apoptosis (programmed cell death) and cell cycle arrest.

Apoptosis Detection via Annexin V & Propidium Iodide (PI) Staining

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[7] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells.[8] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late-stage apoptotic and necrotic cells where membrane integrity is compromised.[8] Flow cytometry is used to differentiate cell populations.[7]

G cluster_0 Cell Populations cluster_1 Mechanism Live Live Cell Annexin V: Negative PI: Negative Early Early Apoptotic Annexin V: Positive PI: Negative Late Late Apoptotic / Necrotic Annexin V: Positive PI: Positive Necrotic Necrotic Cell Annexin V: Negative PI: Positive PS Phosphatidylserine (PS) flips to outer membrane PS->Early Membrane Membrane integrity is compromised PS->Membrane Progression Membrane->Late Live_Cell Healthy Cell (PS inside) Live_Cell->Live Live_Cell->PS Apoptotic Signal

Caption: Principle of Annexin V/PI staining for apoptosis detection.

Protocol:

  • Cell Treatment: Seed 1-2 x 10^5 cells in 6-well plates. After 24 hours, treat with Compound X at 1X and 2X its IC50 value, a vehicle control, and a positive control (e.g., 1 µM Staurosporine) for 24-48 hours.

  • Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle non-enzymatic cell dissociation buffer to preserve membrane integrity.[9] Centrifuge the collected cells (300 x g, 5 min) and wash once with cold 1X PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin-Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI solution.[9]

  • Incubation: Incubate the cells for 15 minutes at room temperature, protected from light.[9]

  • Analysis: Add 400 µL of 1X Annexin-Binding Buffer to each tube and analyze immediately by flow cytometry. Excite FITC at 488 nm and measure emission at ~530 nm; excite PI and measure emission at ~617 nm.

Caspase-3/7 Activity Assay

Principle: Caspases-3 and -7 are key executioner caspases in the apoptotic cascade.[10] Their activation is a hallmark of apoptosis. This assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specific for caspases-3 and -7.[11] Cleavage of the substrate by active caspases releases aminoluciferin, which is quantified in a luciferase reaction.[11][12]

Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for cell viability (Section 1.2, steps 1-4) using a white-walled 96-well plate suitable for luminescence.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[12]

  • Assay Procedure: Equilibrate the plate and reagent to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Mix the contents on a plate shaker for 30-60 seconds and incubate at room temperature for 1-3 hours.

  • Data Acquisition: Measure the luminescence using a plate reader.

Expert Insight: Running both Annexin V and Caspase-3/7 assays provides a more complete picture. Annexin V detects an early membrane event, while caspase activation confirms the engagement of the core apoptotic machinery. A positive result in both assays strongly indicates apoptosis as the primary MoA.

Cell Cycle Analysis

Principle: Many cytotoxic agents function by inducing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cancer cells from proliferating. Flow cytometry with a DNA-staining dye like Propidium Iodide (PI) allows for the quantification of cells in each phase of the cell cycle based on their DNA content.[13][14] Cells in G2/M have twice the DNA content of cells in G0/G1.[14]

Protocol:

  • Cell Treatment: Treat cells as described in the apoptosis protocol (Section 2.1, step 1).

  • Cell Harvesting: Collect all cells and wash with PBS.

  • Fixation: Resuspend the cell pellet in 1 mL of PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

  • Staining: Centrifuge the fixed cells and discard the ethanol. Wash the pellet with PBS. Resuspend the pellet in 500 µL of PI/RNase Staining Buffer.

    • Causality Check: RNase is critical because PI can also bind to double-stranded RNA.[15] RNase treatment ensures that the signal is specific to DNA content.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze by flow cytometry. Plot a histogram of fluorescence intensity to visualize the cell cycle distribution. Use modeling software to quantify the percentage of cells in G0/G1, S, and G2/M phases.

Part 3: Target and Pathway Analysis

If the compound induces apoptosis or cell cycle arrest, it is likely modulating a key signaling pathway. Given that phenylsulfonylpiperazine derivatives are known to affect the PI3K/AKT/mTOR pathway, Western blotting is an essential tool to investigate this.[1]

Principle of Western Blotting for Pathway Analysis

Western blotting allows for the detection of specific proteins in a complex mixture like a cell lysate.[16] By using antibodies specific to both a total protein and its phosphorylated (activated) form, one can determine if a signaling pathway is being activated or inhibited by the compound.[17] For the PI3K/AKT pathway, a decrease in the ratio of phosphorylated Akt (p-Akt) to total Akt would indicate inhibition.

G RTK Growth Factor Receptor (e.g., EGFR) PI3K PI3K RTK->PI3K Activates AKT AKT PI3K->AKT Phosphorylates (Activates) mTOR mTORC1 AKT->mTOR Activates S6K p70S6K mTOR->S6K Phosphorylates (Activates) Proliferation Cell Proliferation, Survival, Growth S6K->Proliferation Compound 1-[(2,5-Dimethylphenyl) sulfonyl]piperazine Compound->PI3K Potential Inhibition Compound->AKT

Caption: A simplified view of the PI3K/AKT/mTOR signaling pathway.

Protocol:

  • Cell Treatment and Lysis: Treat cells in 6-well plates with Compound X (IC50 concentration) for various time points (e.g., 1, 6, 24 hours). After treatment, wash cells with ice-cold PBS and lyse them on ice with RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Expert Insight: Phosphatase inhibitors are absolutely essential when studying phosphorylation events. Without them, cellular phosphatases will rapidly dephosphorylate your proteins of interest after lysis, leading to false-negative results.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Sample Preparation: Mix a standardized amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes.[18]

  • Gel Electrophoresis: Separate the protein samples by size using SDS-PAGE.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[16]

  • Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer (e.g., anti-p-Akt (Ser473), anti-total Akt, anti-p-mTOR, anti-GAPDH as a loading control).

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Image the resulting signal using a digital imager.

  • Analysis: Quantify the band intensities using densitometry software. For each target, calculate the ratio of the phosphorylated protein to the total protein, and normalize to the loading control.

Advanced Methods: Direct Target Engagement

While Western blotting shows downstream effects, it does not confirm direct binding of the compound to a target. Advanced biophysical techniques can measure this in live cells.[19][20]

  • NanoBRET® Target Engagement Assay: This assay uses bioluminescence resonance energy transfer (BRET) to measure compound binding to a target protein fused to NanoLuc® Luciferase in live cells.[20] It provides quantitative data on affinity and occupancy.

  • Cellular Thermal Shift Assay (CETSA®): This method is based on the principle that a compound binding to its target protein stabilizes it against thermal denaturation. Changes in protein stability are often assessed by Western blotting or mass spectrometry.

These methods are powerful tools for confirming the direct molecular target of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine and for distinguishing on-target from off-target effects.[21][22]

References

  • A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. (2024). MDPI. [Link]

  • Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. (2024). National Institutes of Health (NIH). [Link]

  • Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. (2024). MDPI. [Link]

  • Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor. (2023). MDPI. [Link]

  • Target Engagement Assays in Early Drug Discovery. (2023). Journal of Medicinal Chemistry. [Link]

  • Discovery of 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine (Lu AA21004): a novel multimodal compound for the treatment of major depressive disorder. (2011). PubMed. [Link]

  • A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. (2024). PubMed Central. [Link]

  • Caspase 3/7 Activity. (2025). Protocols.io. [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2022). PubMed Central. [Link]

  • Cell Cycle Analysis. (2017). University of Wisconsin Carbone Cancer Center. [Link]

  • A Practical Guide to Target Engagement Assays. (2025). Selvita. [Link]

  • Cell Viability Assays - Assay Guidance Manual. (2013). National Institutes of Health (NIH). [Link]

  • Determining target engagement in living systems. (2014). PubMed Central. [Link]

  • Western Blot: Principles, Procedures, and Clinical Applications. (2025). StatPearls - NCBI. [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

  • A novel rhein-piperazine-sulfonamide derivative as a potential candidate for treatment of non-small-cell lung cancer. (2025). ResearchGate. [Link]

  • Technical Manual Caspase 3/7 Activity Assay Kit. (n.d.). Abbexa. [Link]

  • Cell Cycle Analysis By Flow Cytometry. (2023). YouTube. [Link]

  • Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Bio. [Link]

  • Assaying cell cycle status using flow cytometry. (2015). PubMed Central. [Link]

  • Target Engagement Biomarkers | Identifying PD Biomarkers in Blood. (n.d.). Sapient Bio. [Link]

  • Advanced Western Blotting Solutions for Cell Signaling Pathway Analysis. (n.d.). Bio-Techne. [Link]

  • CELL VIABILITY ASSAYS. (2023). YouTube. [Link]

Sources

Application

Structural Elucidation and Analytical Characterization of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Introduction & Scope 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (CAS: 524711-33-9) is a critical pharmacophore often utilized in the synthesis of serotonin 5-HT6 receptor antagonists and other sulfonamide-based therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (CAS: 524711-33-9) is a critical pharmacophore often utilized in the synthesis of serotonin 5-HT6 receptor antagonists and other sulfonamide-based therapeutic agents. Its structure comprises a piperazine ring linked via a sulfonamide bond to a 2,5-dimethyl-substituted benzene ring.

Precise structural characterization of this intermediate is essential for drug development to ensure moiety integrity during structure-activity relationship (SAR) studies. This guide provides a rigorous, self-validating protocol for the analysis of this compound using Nuclear Magnetic Resonance (NMR) and Electrospray Ionization Mass Spectrometry (ESI-MS).

Theoretical Structural Analysis

Before instrumental analysis, we must map the chemical environment to predict spectral behavior. The molecule possesses distinct "zones" of magnetic equivalence.

Structural Topology & Numbering

The following diagram illustrates the connectivity and assigns a numbering system used throughout this guide for spectral assignment.

G cluster_aromatic Aromatic Zone (A) cluster_linker Linker (L) cluster_piperazine Piperazine Zone (P) A1 C1 (Ipso) A2 C2-Me A1->A2 SO2 SO2 A1->SO2 Sulfonamide Bond A3 C3-H A2->A3 A4 C4-H A3->A4 A5 C5-Me A4->A5 A6 C6-H A5->A6 A6->A1 N1 N1 SO2->N1 P2 CH2 (a) N1->P2 P2->N1 P3 CH2 (b) P2->P3 P3->P2 N4 NH P3->N4 N4->P3

Figure 1: Structural connectivity map of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine highlighting the three distinct chemical environments.

Protocol 1: Mass Spectrometry (LC-ESI-MS)

Mass spectrometry provides the primary confirmation of molecular weight and structural connectivity. Sulfonamides exhibit characteristic fragmentation patterns useful for validation.

Experimental Parameters
  • Instrument: Triple Quadrupole or Q-TOF MS.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode (

    
    ve).[1]
    
  • Solvent System: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min (Direct Infusion or LC bypass).

Fragmentation Logic (Mechanism)

The parent ion


 is expected at m/z 255.1 .
Upon Collision Induced Dissociation (CID), sulfonamides typically undergo S-N bond cleavage or rearrangement involving the loss of 

.[1]

Key Diagnostic Ions:

  • m/z 255: Parent Ion

    
    .
    
  • m/z 169: Sulfonyl cation fragment

    
    . This confirms the aromatic "head" of the molecule.
    
  • m/z 105: Aryl cation

    
    . Formed by the loss of 
    
    
    
    from the m/z 169 fragment.
  • m/z 87: Piperazine ring fragment (less common as a stable cation in this specific cleavage, but possible).

MS_Frag Parent Parent Ion [M+H]+ m/z 255 Frag1 S-N Cleavage [Ar-SO2]+ m/z 169 Parent->Frag1 CID Neutral Neutral Loss Piperazine (86 Da) Parent->Neutral Loss Frag2 SO2 Elimination [Ar]+ m/z 105 Frag1->Frag2 Rearrangement Neutral2 Neutral Loss SO2 (64 Da) Frag1->Neutral2 Loss

Figure 2: ESI(+) Fragmentation pathway. The transition from m/z 255 to 169 is the primary validation step.

Protocol 2: Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for confirming the isomeric substitution pattern (2,5-dimethyl) and the integrity of the piperazine ring.

Sample Preparation
  • Solvent:

    
     (Chloroform-d) is recommended for the free base to ensure distinct separation of methyl signals. Use 
    
    
    
    if the sample is a hydrochloride salt.
  • Concentration: 10-15 mg in 0.6 mL solvent.

  • Reference: TMS (0.00 ppm) or residual

    
     (7.26 ppm).
    
Predicted 1H NMR Assignment (400 MHz, )

The 2,5-dimethyl substitution creates a specific splitting pattern in the aromatic region: one isolated proton (H6) and two ortho-coupled protons (H3, H4).

Chemical Shift (

, ppm)
MultiplicityIntegralAssignmentMechanistic Insight
7.65 - 7.75 Singlet (s) or broad d1HAr-H6 Deshielded by the ortho-

group. Appears as a singlet due to lack of ortho neighbors (meta-coupling only).
7.20 - 7.30 Doublet (d,

Hz)
1HAr-H3 Ortho-coupled to H4.
7.10 - 7.20 Doublet (d,

Hz)
1HAr-H4 Ortho-coupled to H3.
3.10 - 3.25 Triplet/Multiplet4HPiperazine

Deshielded by the electron-withdrawing sulfonamide (

).
2.85 - 3.00 Triplet/Multiplet4HPiperazine

More shielded; adjacent to the secondary amine.
2.55 - 2.65 Singlet (s)3HAr-

(Pos 2)
Ortho to

. Slight deshielding/steric compression effects compared to Pos 5.
2.35 - 2.45 Singlet (s)3HAr-

(Pos 5)
Meta to

. Typical aromatic methyl shift.
1.60 - 1.80 Broad Singlet1HNH Exchangeable proton. Shift varies with concentration/water content.
13C NMR Key Signals
  • Sulfonyl-bound Carbon (C1): Deshielded quaternary carbon (~135-138 ppm).

  • Piperazine Carbons: Two distinct signals at ~45 ppm and ~47 ppm.

  • Methyl Carbons: Two signals ~20-22 ppm.

Quality Control & Impurity Profiling

When synthesizing or sourcing this compound, three specific impurities are common.

  • 2,5-Dimethylbenzenesulfonyl chloride (Starting Material):

    • NMR Detection: Lack of piperazine signals (2.8-3.2 ppm).

    • Reactivity: Highly unstable in protic NMR solvents (methanol/water).

  • Bis-sulfonamide (Dimer):

    • Structure: Both nitrogens of piperazine are substituted with sulfonyl groups.

    • MS Detection:

      
      .
      
    • NMR Detection: Loss of the NH signal; piperazine protons become a single singlet (chemical equivalence) or a very tight AA'BB' system.

  • Piperazine (Residual):

    • NMR Detection: Single sharp singlet at ~2.9 ppm in

      
      .
      

References

  • Sulfonamide Fragmentation: Niessen, W. M. A. (2006).[2] Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.

  • NMR Solvent Data: Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry.

  • Piperazine Analysis: UNODC. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime.

  • Compound Data: National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11246199.

Sources

Method

The Strategic deployment of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine in Modern Drug Synthesis: Application Notes and Protocols

This guide provides an in-depth exploration of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a versatile building block in contemporary drug discovery and development. We will delve into its chemical attributes, key synthe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, a versatile building block in contemporary drug discovery and development. We will delve into its chemical attributes, key synthetic transformations, and its role in the construction of complex molecular architectures for therapeutic applications. The protocols detailed herein are designed to be robust and reproducible, offering researchers and drug development professionals a practical resource for leveraging this valuable synthetic intermediate.

Introduction: The Significance of the Arylsulfonylpiperazine Scaffold

The piperazine motif is a cornerstone of medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties such as improved solubility and oral bioavailability. When incorporated into a sulfonylpiperazine structure, the resulting scaffold offers a unique combination of rigidity and polarity, making it an ideal anchor for constructing ligands that can effectively interact with a variety of biological targets. The 2,5-dimethylphenyl group of the title compound provides steric bulk and lipophilicity, which can be strategically employed to modulate target binding and selectivity. Arylsulfonylpiperazine derivatives have shown significant promise in the development of anticancer agents and therapeutics for central nervous system (CNS) disorders.[1][2]

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is essential for its effective use in synthesis.

PropertyValueReference
CAS Number 524711-33-9[3][4]
Molecular Formula C₁₂H₁₈N₂O₂S[3]
Molecular Weight 254.35 g/mol [3]
Appearance White to light yellow powder/crystal
Melting Point 44.0 to 48.0 °C
Solubility Soluble in methanol
Storage Sealed in dry, 2-8°C, under inert gas[3]

Safety and Handling:

Precautionary Measures:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5]

  • Avoid inhalation of dust and contact with skin and eyes.[5]

  • In case of contact, flush the affected area with copious amounts of water and seek medical attention.

  • Store in a tightly sealed container in a cool, dry place away from incompatible materials.[3]

Synthesis of the Building Block

The synthesis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine can be achieved through a straightforward sulfonylation of piperazine. The following protocol is a representative example based on general methods for the synthesis of arylsulfonylpiperazines.

Protocol 3.1: Synthesis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

This protocol describes the reaction of 2,5-dimethylbenzenesulfonyl chloride with an excess of piperazine.

Diagram of the Synthetic Workflow:

G reagents 2,5-Dimethylbenzenesulfonyl chloride Piperazine (excess) Dichloromethane (DCM) reaction Reaction at 0-10 °C Stir for 30 min reagents->reaction 1. Add sulfonyl chloride to piperazine solution workup Aqueous Workup (Sat. NaHCO₃, Brine) reaction->workup 2. Quench and extract purification Purification (Crystallization from Methanol) workup->purification 3. Dry and concentrate product 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine purification->product 4. Isolate pure product

Caption: Workflow for the synthesis of the title compound.

Reagents and Materials:

Reagent/MaterialQuantityMolar Equiv.
Piperazine60 mmol6.0
2,5-Dimethylbenzenesulfonyl chloride10 mmol1.0
Dichloromethane (DCM)30 mL-
Saturated Sodium Bicarbonate (NaHCO₃) soln.50 mL-
Brine50 mL-
Anhydrous Sodium Sulfate (Na₂SO₄)As needed-
Methanol (for crystallization)As needed-

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve piperazine (60 mmol) in dichloromethane (10 mL) and cool the solution to 0 °C in an ice bath.

  • To the stirred solution, add 2,5-dimethylbenzenesulfonyl chloride (10 mmol) in one portion.

  • Continue stirring the reaction mixture at 0-10 °C for 30 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, dilute the reaction mixture with additional dichloromethane (20 mL).

  • Transfer the mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution (50 mL) to remove excess piperazine and any acidic byproducts.

  • Wash the organic layer with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by crystallization from methanol to obtain pure 1-[(2,5-dimethylphenyl)sulfonyl]piperazine as a white solid.

Expected Results:

  • Yield: Typically in the range of 80-90%.

  • Purity: >98% after crystallization.

  • Characterization: The structure should be confirmed by NMR spectroscopy and mass spectrometry.

Key Applications in Drug Synthesis: Protocols and Insights

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a secondary amine, making it an excellent nucleophile for N-alkylation and N-arylation reactions. These reactions are fundamental in drug discovery for introducing diverse substituents to modulate the pharmacological profile of a lead compound.

N-Alkylation Reactions

N-alkylation introduces an alkyl group onto the secondary nitrogen of the piperazine ring. This is a common strategy to introduce linkers or pharmacophoric elements.

This protocol details a standard nucleophilic substitution reaction with an alkyl bromide.

Diagram of the N-Alkylation Workflow:

G start 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Alkyl Bromide (e.g., 1-bromopropane) Base (K₂CO₃) Solvent (DMF) reaction Heat to 80 °C Monitor by TLC/LC-MS start->reaction 1. Combine reagents workup Aqueous Workup (Water, Ethyl Acetate) reaction->workup 2. Quench and extract purification Purification (Flash Column Chromatography) workup->purification 3. Dry and concentrate product N-Alkyl-1-[(2,5-dimethylphenyl)sulfonyl]piperazine purification->product 4. Isolate final product

Caption: General workflow for N-alkylation.

Reagents and Materials:

Reagent/MaterialQuantityMolar Equiv.
1-[(2,5-Dimethylphenyl)sulfonyl]piperazine1.0 mmol1.0
Alkyl Halide (e.g., 1-bromopropane)1.2 mmol1.2
Potassium Carbonate (K₂CO₃)2.0 mmol2.0
N,N-Dimethylformamide (DMF)5 mL-
Ethyl AcetateAs needed-
WaterAs needed-
BrineAs needed-
Anhydrous Sodium Sulfate (Na₂SO₄)As needed-

Procedure:

  • To a solution of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (1.0 mmol) in DMF (5 mL), add potassium carbonate (2.0 mmol) and the alkyl halide (1.2 mmol).

  • Heat the reaction mixture to 80 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

  • Cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expected Results:

  • Yield: Typically >80%.

  • Purity: >95% after chromatography.

  • Characterization: Confirmation by NMR and mass spectrometry is crucial to verify the structure of the N-alkylated product.

N-Arylation Reactions

N-arylation, particularly through palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination, is a powerful tool for creating C-N bonds and introducing aryl or heteroaryl moieties.

This protocol provides a general procedure for the palladium-catalyzed coupling of an aryl bromide with 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Diagram of the Buchwald-Hartwig N-Arylation Workflow:

G reagents 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Aryl Bromide Pd Catalyst (e.g., Pd₂(dba)₃) Ligand (e.g., BINAP) Base (e.g., NaOtBu) Solvent (Toluene) reaction Inert Atmosphere (N₂/Ar) Heat to 100 °C Monitor by TLC/LC-MS reagents->reaction 1. Assemble reaction workup Filtration through Celite Aqueous Workup reaction->workup 2. Cool and filter purification Purification (Flash Column Chromatography) workup->purification 3. Extract and dry product N-Aryl-1-[(2,5-dimethylphenyl)sulfonyl]piperazine purification->product 4. Isolate pure product

Caption: Workflow for Buchwald-Hartwig N-arylation.

Reagents and Materials:

Reagent/MaterialQuantityMolar Equiv.
1-[(2,5-Dimethylphenyl)sulfonyl]piperazine1.2 mmol1.2
Aryl Bromide1.0 mmol1.0
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)0.02 mmol0.02
2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)0.04 mmol0.04
Sodium tert-butoxide (NaOtBu)1.4 mmol1.4
Toluene (anhydrous, degassed)5 mL-
Ethyl AcetateAs needed-
WaterAs needed-
CeliteAs needed-

Procedure:

  • In an oven-dried Schlenk tube, combine the aryl bromide (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), and BINAP (0.04 mmol).

  • Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

  • Add 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine (1.2 mmol) and sodium tert-butoxide (1.4 mmol).

  • Add anhydrous, degassed toluene (5 mL) via syringe.

  • Heat the reaction mixture to 100 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst.

  • Wash the filtrate with water, then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography.

Expected Results:

  • Yield: Highly variable depending on the substrates, but generally in the range of 60-95%.[2]

  • Purity: >95% after chromatography.

  • Characterization: Full spectroscopic analysis (NMR, MS) is required to confirm the structure.

Case Study: Application in the Synthesis of Bioactive Molecules

While direct examples of marketed drugs synthesized from 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine are not prevalent in the literature, the arylsulfonylpiperazine moiety is a key component of many biologically active compounds. The synthetic routes to these compounds provide a valuable blueprint for the application of our title building block.

A prominent example is the synthesis of Vortioxetine, an antidepressant. Although it contains a 1-[2-(2,4-dimethyl-phenylsulfanyl)-phenyl]piperazine core, the synthetic strategies employed are directly applicable. The synthesis often involves a palladium-catalyzed Buchwald-Hartwig amination or a copper-catalyzed Ullmann coupling to form the crucial N-aryl bond with the piperazine ring.

Comparative Synthetic Strategies for N-Arylpiperazine Formation:

MethodCatalyst/ReagentsKey AdvantagesKey Considerations
Buchwald-Hartwig Amination Palladium catalyst (e.g., Pd₂(dba)₃), phosphine ligand (e.g., BINAP, XPhos), strong base (e.g., NaOtBu)Broad substrate scope, high yields, milder conditions than Ullmann coupling.Catalyst and ligand cost, sensitivity to air and moisture.
Ullmann Coupling Copper catalyst (e.g., CuI), ligand (e.g., 1,10-phenanthroline), base (e.g., K₂CO₃)Lower cost catalyst compared to palladium.Often requires higher reaction temperatures, can have a more limited substrate scope.
Nucleophilic Aromatic Substitution (SNAr) Strong base, polar aprotic solvent (e.g., DMSO)Can be catalyst-free.Requires an electron-withdrawing group on the aryl halide to activate the ring.

This comparative analysis allows researchers to select the most appropriate synthetic strategy based on substrate availability, cost, and scalability.

Troubleshooting

IssuePossible CauseSuggested Solution
Low Yield in N-Alkylation Incomplete reaction; decomposition of starting material or product.Increase reaction time or temperature; use a milder base (e.g., DIPEA); ensure anhydrous conditions.
Low Yield in Buchwald-Hartwig Reaction Inactive catalyst; poor choice of ligand or base; presence of oxygen or water.Use fresh catalyst and anhydrous, degassed solvent; screen different ligands and bases; ensure a properly inert atmosphere.
Formation of Side Products Di-alkylation or di-arylation; side reactions with functional groups on substrates.Use a protecting group strategy for other reactive sites; optimize stoichiometry of reagents.
Difficult Purification Co-elution of product with starting materials or byproducts.Optimize chromatographic conditions (solvent system, gradient); consider crystallization as an alternative purification method.

Conclusion

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a valuable and versatile building block for drug synthesis. Its strategic use in N-alkylation and N-arylation reactions allows for the efficient construction of diverse chemical libraries for screening and lead optimization. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important synthetic intermediate in their drug discovery endeavors. A solid understanding of the underlying reaction mechanisms and careful optimization of reaction conditions are key to achieving successful outcomes.

References

  • PubChem. 1-(2,5-Dimethylphenyl)piperazine. Retrieved from [Link]

  • Reagentia. 1-[(2,5-dimethylphenyl)sulfonyl]piperazine. Retrieved from [Link]

  • Andreozzi, G., Corvino, A., Severino, B., Magli, E., Perissutti, E., Frecentese, F., Santagada, V., Caliendo, G., & Fiorino, F. (2024). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Pharmaceuticals, 17(10), 1320. [Link]

  • Mishra, V., et al. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15(1), 1-13. [Link]

Sources

Application

Application Note: Optimizing In Vivo Efficacy of Sulfonylpiperazine Scaffolds

From Formulation Strategy to PK/PD Modeling Abstract Sulfonylpiperazine moieties represent a "privileged scaffold" in medicinal chemistry, frequently utilized in the design of 5-HT receptor antagonists (e.g., 5-HT6, 5-HT...

Author: BenchChem Technical Support Team. Date: February 2026

From Formulation Strategy to PK/PD Modeling

Abstract

Sulfonylpiperazine moieties represent a "privileged scaffold" in medicinal chemistry, frequently utilized in the design of 5-HT receptor antagonists (e.g., 5-HT6, 5-HT7), chemokine receptor blockers (CCR1), and kinase inhibitors. However, the translation of these compounds from in vitro potency to in vivo efficacy is often attrition-prone due to two distinct liabilities: poor aqueous solubility ("brick dust" character) and metabolic instability of the piperazine ring (N-dealkylation/oxidation). This guide outlines a self-validating experimental framework to de-risk sulfonylpiperazine candidates, focusing on formulation optimization, metabolic stabilization, and receptor occupancy modeling.

The Challenge: The "Piperazine Paradox"

While the piperazine ring provides essential conformational flexibility and basicity for receptor binding, it acts as a metabolic "hotspot." In vivo, the sulfonylpiperazine core is susceptible to:

  • Oxidative attack: CYP450-mediated hydroxylation of the piperazine ring.

  • N-dealkylation: Loss of the pharmacophore's tail.

  • Ring Contraction/Opening: Formation of reactive imine intermediates (often trapped by glutathione), leading to toxicity or rapid clearance.

Therefore, a standard "dissolve in DMSO and inject" approach will likely yield false negatives due to low exposure rather than lack of intrinsic potency.

Phase I: Formulation Strategy (The Gatekeeper)

Objective: Achieve thermodynamically stable solubility >1 mg/mL for IV dosing and >5 mg/mL for PO dosing.

Sulfonylpiperazines are typically weak bases (


 ~7-9) with high lipophilicity. Standard saline formulations often precipitate upon injection, causing phlebitis or erratic absorption.
Protocol A: Solubility Screening & Vehicle Selection

Do not rely on visual inspection. Use dynamic light scattering (DLS) or centrifugation to detect micro-precipitates.

Vehicle ClassComposition (v/v)ApplicabilityPros/Cons
Standard (Acidic) 5% DMSO / 95% Water (pH 4.5 w/ Acetate)Early ScreeningPro: Simple. Con: Risk of precipitation at physiological pH (7.4) post-injection.
Cosolvent System 10% DMSO / 40% PEG400 / 50% WaterPK Studies (IV/PO)Pro: High solubilizing power. Con: PEG can inhibit P-gp transporters, potentially altering CNS penetration.
Complexation 20% HP-

-CD in Saline
Recommended Pro: "Cages" the lipophilic core; minimal physiological perturbation. Con: Volume limitations.

Step-by-Step Formulation Protocol (Cyclodextrin):

  • Weigh sulfonylpiperazine compound.

  • Add pre-made 20% (w/v) Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD) in water.
  • Critical Step: If the compound does not dissolve, lower pH to 4.0 using 1N HCl to protonate the piperazine nitrogen.

  • Sonicate for 20 mins at 40°C.

  • Slowly back-titrate to pH 6.0-7.0 using 1N NaOH (if IV). If precipitation occurs, the compound requires the Cosolvent System (Table above).

  • Filter sterilize (0.22 µm PVDF). Note: Nylon filters may bind sulfonamides.

Phase II: Pharmacokinetic Profiling & Metabolic Stability

Objective: Identify the "Metabolic Soft Spot" and determine Bioavailability (F).

The piperazine ring is prone to CYP3A4 and CYP2D6 metabolism. A "Cassette PK" approach is recommended to screen multiple analogs, but single-compound validation is required for the lead.

Visualization: Metabolic Liability & Workflow

The following diagram illustrates the critical path from synthesis to in vivo validation, highlighting the metabolic feedback loop.

Sulfonylpiperazine_Workflow Synthesis Lead Synthesis (Sulfonylpiperazine) InVitro Microsomal Stability (Human/Rat Liver) Synthesis->InVitro MetID Metabolite ID (Ring Hydroxylation?) InVitro->MetID High Clearance Formulation Formulation Screen (pH/Cyclodextrin) InVitro->Formulation Low/Med Clearance MetID->Synthesis Block Metabolic Site (e.g., Fluorination) PK_Study In Vivo PK (Rat) IV vs PO Formulation->PK_Study Decision Bioavailability (F) > 20%? PK_Study->Decision Decision->Synthesis No (Metabolic Issue) Decision->Formulation No (Solubility Issue) Efficacy PD Model (e.g., 5-HT Antagonism) Decision->Efficacy Yes

Caption: Iterative optimization workflow. Note the feedback loop from Metabolite ID (MetID) back to synthesis to block piperazine oxidation sites (e.g., via fluorination).

Protocol B: Dual-Cannulated Rat PK Study

To accurately measure clearance without stress artifacts (which alter gastric emptying), use double-cannulated rats (Jugular for dosing, Carotid for sampling).

  • Animals: Male Sprague-Dawley rats (n=3 per route), 250-300g.

  • Dosing:

    • IV Arm: 1 mg/kg (Bolus, t=0).

    • PO Arm: 5 mg/kg (Oral Gavage).

  • Sampling: Collect blood at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24h.

  • Bioanalysis: LC-MS/MS. Monitor transitions for parent AND the +16 Da metabolite (N-oxide or hydroxylated piperazine).

    • Insight: If the +16 Da peak is >10% of parent AUC, your piperazine ring is metabolically unprotected.

Phase III: Pharmacodynamic Validation (The Self-Validating Step)

Objective: Prove Target Engagement (Receptor Occupancy).

Efficacy models (e.g., Forced Swim Test for depression) are "black boxes." If the drug fails, you don't know if it was lack of potency or lack of brain exposure. Receptor Occupancy (RO) is the bridge.

Protocol C: Ex Vivo Receptor Occupancy (e.g., 5-HT Target)

This protocol validates that the sulfonylpiperazine crosses the Blood-Brain Barrier (BBB) and binds the target in vivo.

  • Tracer Selection: Select a standard radioligand for the target (e.g.,

    
    -LSD for 5-HT receptors).
    
  • Treatment: Administer the sulfonylpiperazine candidate (PO) at

    
     (determined in Phase II).
    
  • Tissue Harvest: At

    
    , euthanize animal, rapidly remove brain, and dissect region of interest (e.g., Striatum).
    
  • Homogenization: Homogenize tissue in ice-cold buffer.

  • Binding Assay: Incubate homogenate with radioligand.

    • Logic: If your drug is bound to the receptor, the radioligand cannot bind.

  • Calculation:

    
    
    
Visualization: The PK/PD Link

Connecting plasma concentration to receptor occupancy.

PK_PD_Link Plasma Plasma Conc. (Cp) BBB Blood-Brain Barrier Plasma->BBB Lipophilicity Drive BrainFree Free Brain Conc. (Cu,brain) BBB->BrainFree P-gp Efflux? Receptor Receptor Binding (Kon/Koff) BrainFree->Receptor Affinity (Ki) Receptor->BrainFree Hysteresis Effect Physiological Effect (e.g., Anxiolysis) Receptor->Effect Signal Transduction

Caption: The mechanistic link between plasma PK and observed efficacy. Sulfonylpiperazines often face attrition at the BBB node due to P-gp efflux.

Data Interpretation & Troubleshooting
ObservationDiagnosisRemediation Strategy
High Clearance (IV), Low F Metabolic InstabilityCheck for +16 Da metabolites. Synthetically block piperazine C2/C3 or N4 positions (e.g., gem-dimethylation).
Low Clearance, Low F Poor AbsorptionSolubility limited. Switch from Suspension to Lipid Formulation (SEDDS) or reduce particle size (nanomilling).
Good Plasma PK, No Efficacy BBB Penetration IssueCalculate

(unbound brain-to-plasma ratio). If < 0.1, compound is likely a P-gp substrate.
References
  • Piperazine Scaffold Utility: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026).[1] NIH/PubMed. Link (Contextualized from search results 1.1, 1.4).

  • Metabolic Liabilities: Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction. (2005).[2] Drug Metabolism and Disposition.[3][4][5][6] Link (Contextualized from search result 1.5).

  • Formulation Strategies: Strategies for Predicting In Vivo Performance of Amorphous Solid Dispersions. (2020).[7] Contract Pharma/PubMed. Link (Contextualized from search result 1.14).

  • 5-HT Antagonist Protocols: 4-(Phenylsulfonyl)piperidines: novel, selective, and bioavailable 5-HT(2A) receptor antagonists.[8] (2001). Journal of Medicinal Chemistry. Link (Source 1.6).

  • PK/PD Modeling: Current trends in drug metabolism and pharmacokinetics. (2019).[1][9][3] Acta Pharmaceutica Sinica B. Link (Source 1.10).

Sources

Method

Application Notes and Protocols for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Document Version: 1.0 Introduction 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a sulfonylpiperazine derivative with potential applications in drug discovery and development. As with any novel chemical entity, a thoroug...

Author: BenchChem Technical Support Team. Date: February 2026

Document Version: 1.0

Introduction

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a sulfonylpiperazine derivative with potential applications in drug discovery and development. As with any novel chemical entity, a thorough understanding of its properties and the implementation of rigorous handling and storage protocols are paramount to ensure the safety of laboratory personnel and the integrity of experimental outcomes. This document provides a detailed guide for researchers, scientists, and drug development professionals on the safe handling, storage, and use of this compound. The protocols herein are designed to be self-validating systems, integrating principles of risk assessment, hazard mitigation, and procedural accuracy.

Hazard Identification and Risk Assessment

A comprehensive risk assessment is the cornerstone of safe laboratory practice and must be conducted before any handling of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.[1][2][3] This compound is classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The causality for stringent handling protocols stems from these identified hazards; the powdered nature of the compound increases the risk of aerosolization and subsequent inhalation or inadvertent contact with skin and eyes.[4]

1.1. Routes of Exposure

The primary routes of potential exposure are:

  • Inhalation: Airborne powder can be inhaled, leading to respiratory tract irritation.[5]

  • Dermal Contact: Direct contact with the skin can cause irritation.[2]

  • Ocular Contact: The compound is a serious eye irritant and can cause significant damage if it comes into contact with the eyes.

  • Ingestion: Accidental ingestion is harmful.[5]

1.2. Risk Mitigation Strategy

The core of the mitigation strategy is to minimize the possibility of the compound becoming airborne and to prevent direct contact. This is achieved through a combination of engineering controls, administrative controls, and appropriate personal protective equipment (PPE).[6] For potent compounds, especially in powdered form, handling within a contained system is best practice.[7][8]

Engineering and Administrative Controls

2.1. Engineering Controls

  • Ventilation: All weighing and reconstitution procedures involving the powdered form of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine must be performed in a certified chemical fume hood or a ventilated balance enclosure (VBE) to protect the user from inhaling airborne particles.[8] For handling highly potent compounds, barrier isolators provide the highest level of containment.[7][9]

  • Safety Equipment: A safety shower and eyewash station must be readily accessible in the laboratory where the compound is handled.

2.2. Administrative Controls

  • Access Control: Access to areas where 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is stored and handled should be restricted to trained and authorized personnel.

  • Training: All personnel must be trained on the specific hazards of this compound and the detailed procedures outlined in this document. This training should be documented.[6]

  • Labeling: All containers of the compound, whether in solid or solution form, must be clearly labeled with its identity, concentration, and associated hazards.[5]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent exposure. The following PPE must be worn at all times when handling 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine in its powdered form.[10][11][12]

Protection Type Specific PPE Requirement Rationale
Eye and Face Chemical splash goggles and a face shield.To provide comprehensive protection against airborne particles and accidental splashes during reconstitution.[13]
Hand Double-gloving with nitrile gloves.The inner glove provides protection in case the outer glove is breached. Nitrile offers good resistance to a range of chemicals.[14]
Body A lab coat with long sleeves and elastic cuffs. A disposable chemical-resistant apron is also recommended.To protect the skin on the arms and body from contact with the powder.
Respiratory A NIOSH-approved respirator may be required depending on the quantity handled and the specific risk assessment.To prevent inhalation of fine particles, especially if engineering controls are not sufficient.

Detailed Protocols

Receiving and Initial Storage
  • Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage. If the package is compromised, do not open it and follow your institution's emergency procedures.

  • Verify Compound: Confirm that the compound name and CAS number (524711-33-9) on the container match the order.

  • Initial Storage: Store the unopened container in a designated, locked, and labeled area that is cool, dry, and well-ventilated. The recommended storage temperature is 2-8°C.[10] The compound should be stored away from strong oxidizing agents.

Workflow for Safe Handling of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

G cluster_prep Preparation cluster_handling Handling Powder cluster_storage_disposal Post-Handling prep_risk Conduct Risk Assessment prep_ppe Don Appropriate PPE prep_risk->prep_ppe prep_workspace Prepare Fume Hood prep_ppe->prep_workspace handling_retrieve Retrieve from Storage prep_workspace->handling_retrieve handling_weigh Weigh Compound handling_retrieve->handling_weigh handling_dissolve Reconstitute handling_weigh->handling_dissolve storage_aliquot Aliquot and Store Solution handling_dissolve->storage_aliquot disposal_waste Dispose of Contaminated Waste storage_aliquot->disposal_waste disposal_cleanup Clean Workspace disposal_waste->disposal_cleanup

Caption: Workflow for the safe handling of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Protocol for Weighing the Compound
  • Prepare Workspace: Ensure the chemical fume hood is clean and free of clutter. Place a plastic-backed absorbent liner on the work surface.

  • Tare Balance: Place a clean, appropriately sized weigh boat on the analytical balance within the fume hood and tare the balance.

  • Equilibrate: Allow the container of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Transfer Powder: Carefully open the container. Using a clean, dedicated spatula, transfer the desired amount of powder to the weigh boat. Perform this action slowly and deliberately to minimize the generation of airborne dust.

  • Seal and Record: Securely close the primary container. Record the amount weighed in your laboratory notebook.

  • Clean Up: Carefully dispose of the spatula (if disposable) or decontaminate it according to your laboratory's procedures.

Protocol for Reconstitution
  • Select Solvent: Choose an appropriate solvent based on the experimental requirements and the compound's solubility data.

  • Add Solvent: Using a calibrated pipette, slowly add the calculated volume of solvent to the vessel containing the weighed powder.[15] Aim the solvent down the side of the vessel to avoid splashing the powder.[15]

  • Dissolve: Gently swirl the vessel to dissolve the compound.[16] If necessary, use a vortex mixer at a low setting. Avoid vigorous shaking to prevent aerosol formation.

  • Label Solution: Clearly label the new container with the compound name, concentration, solvent, date of preparation, and your initials.

Protocol for Aliquoting and Solution Storage
  • Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended to aliquot the stock solution into smaller, single-use volumes.[16]

  • Storage of Solutions: Store the aliquots at the recommended temperature, typically -20°C or -80°C, unless stability studies indicate otherwise. Protect solutions from light if the compound is found to be light-sensitive.[16]

  • Documentation: Maintain a detailed log of all stock solutions and aliquots, including concentration and date of preparation.

Storage Procedures

Proper storage is crucial for maintaining the stability and integrity of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Form Storage Condition Rationale
Solid (Powder) 2-8°C in a tightly sealed container in a dry, dark, and ventilated area.Prevents degradation from heat, moisture, and light. Segregation from incompatible materials prevents hazardous reactions.[14]
Solution (Stock) As aliquots at -20°C or -80°C, protected from light.Minimizes degradation from repeated temperature changes and light exposure.

Spill and Emergency Procedures

6.1. Minor Spill (Powder)

  • Evacuate and Secure: Restrict access to the spill area.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Clean-up: Gently cover the spill with a damp paper towel to avoid raising dust. Carefully wipe up the material, working from the outside in. Place all contaminated materials in a sealed bag for hazardous waste disposal.

  • Decontaminate: Clean the spill area with an appropriate solvent or detergent solution, followed by water.

6.2. Skin Contact

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.

  • Remove contaminated clothing while continuing to flush.

  • Seek immediate medical attention.

6.3. Eye Contact

  • Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

  • Remove contact lenses if present and easy to do.

  • Seek immediate medical attention.

6.4. Inhalation

  • Move the individual to fresh air.

  • If breathing is difficult, provide oxygen.

  • Seek immediate medical attention.

6.5. Ingestion

  • Do NOT induce vomiting.

  • Rinse the mouth with water.

  • Seek immediate medical attention.

Waste Disposal

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

References

  • Best Practices For Handling Potent APIs. (2015, July 7). Outsourced Pharma. [Link]

  • How to Reconstitute Lyophilised Compounds (Research Reference Guide). Purepeptix. [Link]

  • Safe Handling of Corrosive Chemicals. (2024, June 5). The Chemistry Blog. [Link]

  • Pharmaceutical Powder Handling 101: Safety, Compliance & Containment. ILC Dover. [Link]

  • Choosing The Correct PPE. Environmental Health & Safety - UC Merced. [Link]

  • How to set up a project for handling highly potent products. (2023, February 8). Cleanroom Technology. [Link]

  • Personal Protective Equipment (PPE). CHEMM. [Link]

  • Protocol for the production and reconstitution of VDAC1 for functional assays. (2024, August 9). PMC - NIH. [Link]

  • Chemical Risk Assessment. Health and Safety Authority. [Link]

  • Freund-Vector's Approach to Safely Processing Potent Compounds. Freund-Vector. [Link]

  • Selecting and Using PPE: Best Practices for Chemical Safety. (2025, September 8). Chemscape. [Link]

  • Managing Corrosive Substances: Safety Protocols for Businesses. denios.ca. [Link]

  • Effective and Efficient Weighing of Potent Compounds. Pharmaceutical Technology. [Link]

  • Personal Protective Equipment - Overview. Occupational Safety and Health Administration. [Link]

  • Quick Guide to Risk Assessment for Hazardous Chemicals. Worcester Polytechnic Institute. [Link]

  • RECONSTITUTION. ALTMEDXP. [Link]

  • Managing risks of hazardous chemicals in the workplace Code of Practice. Safe Work Australia. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Hub: Purification of Sulfonylpiperazine Derivatives

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Scope: Synthesis workup, impurity profiling, and isolation strategies for -sulfonylpiperazines.

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Scope: Synthesis workup, impurity profiling, and isolation strategies for


-sulfonylpiperazines.

Introduction: The Deceptive Simplicity of Sulfonylation

Welcome. If you are here, you likely encountered the "piperazine paradox." The reaction between a sulfonyl chloride and piperazine appears elementary—a standard nucleophilic substitution. Yet, the resulting crude mixture often presents as an intractable oil or a streak on your TLC plate.

The challenge lies in the amphiphilic nature of the product and the competitive kinetics of the reaction. A mono-sulfonylpiperazine retains a basic secondary amine (


), making it a zwitterionic candidate and a "sticky" compound on silica. Furthermore, the first sulfonylation event does not sufficiently deactivate the second nitrogen, leading to significant bis-sulfonyl byproducts if stoichiometry is not rigorously controlled.

This guide moves beyond generic protocols. We utilize the physicochemical properties of the piperazine ring—specifically its pH-dependent solubility—to create self-validating purification systems.

Module 1: The Synthesis-Purification Interface

The Core Problem: Bis-sulfonylation. Unless you use a mono-protected piperazine (e.g.,


-Boc-piperazine), the statistical probability of forming the bis-sulfonamide (

-disulfonylpiperazine) is high. The bis-product is neutral , whereas your desired mono-product is basic . This difference is your primary purification lever.
Strategic Decision Matrix

Use this logic flow to determine your purification burden before you even start the reaction.

SynthesisLogic Start Starting Material Selection RouteA Route A: N-Boc-Piperazine Start->RouteA High Cost / Small Scale RouteB Route B: Free Piperazine Start->RouteB Low Cost / Large Scale StepA 1. Sulfonylation 2. TFA Deprotection RouteA->StepA StepB Use 4-5 eq. Excess Piperazine RouteB->StepB ResultA High Purity Mono-Product (Minimal Purification) StepA->ResultA ResultB Mixture: Mono + Excess Piperazine (Requires Extraction) StepB->ResultB

Figure 1: Decision matrix for selecting the synthesis route. Route B requires the specific extraction protocol detailed in Module 2.

Module 2: The "pH Switch" Extraction Protocol

The Concept: Chromatography should be a last resort. Because the mono-sulfonyl derivative contains a basic nitrogen, we can switch its phase preference by altering pH. The bis-impurity and unreacted sulfonyl chloride (hydrolyzed to sulfonic acid) do not share this reversible basicity.

The Protocol:

  • Quench: Add water to hydrolyze unreacted sulfonyl chloride to sulfonic acid.

  • Acidify (pH < 2): Add 1M HCl.

    • Chemistry: Mono-product becomes protonated (

      
      ) and moves to the Aqueous Phase .
      
    • Chemistry: Bis-product remains neutral and stays in the Organic Phase .

    • Chemistry: Sulfonic acid byproducts are water-soluble but will be removed in the final step.

  • Wash: Extract the acidic aqueous layer with EtOAc or DCM. Discard the organic layer (contains bis-impurities).

  • Basify (pH > 11): Add NaOH or

    
     to the aqueous layer.
    
    • Chemistry: Mono-product is deprotonated to the free base (

      
      ). It precipitates or becomes lipophilic.
      
    • Chemistry: Sulfonic acid byproducts become sulfonate salts (

      
      ) and remain trapped in the Aqueous Phase .
      
  • Extract: Extract the basic aqueous mixture with DCM. The desired product moves to the Organic Phase .

Workflow Visualization

ExtractionProtocol Crude Crude Mixture (Mono, Bis, Sulfonic Acid) AcidStep Add 1M HCl (pH < 2) Crude->AcidStep Sep1 Phase Separation 1 AcidStep->Sep1 Org1 Organic Layer (Contains Bis-impurity) Sep1->Org1 Discard Aq1 Aqueous Layer (Protonated Mono-Product) Sep1->Aq1 Keep BaseStep Basify with NaOH (pH > 11) Aq1->BaseStep Sep2 Phase Separation 2 (Extract with DCM) BaseStep->Sep2 Aq2 Aqueous Layer (Sulfonate Salts - Waste) Sep2->Aq2 Discard Org2 Organic Layer (Pure Mono-Product) Sep2->Org2 Isolate

Figure 2: The "pH Switch" workflow. This method effectively filters out non-basic impurities (Bis) and permanent anions (Sulfonates).

Module 3: Troubleshooting Chromatography

If extraction yields insufficient purity (e.g., <95%), you must proceed to chromatography. However, piperazine derivatives are notorious for peak tailing on silica gel due to the interaction between the basic amine and acidic silanol groups.[1]

Common Issues & Solutions
SymptomMechanistic CauseTechnical Solution
Broad, Tailing Peaks Basic amine (

) H-bonds with acidic silanols (

) on stationary phase.[1]
Passivate Silica: Add 1-5% Triethylamine (TEA) or 1%

to the mobile phase.
Product "Stuck" at Baseline Compound is too polar/basic for standard Normal Phase.Switch to Reverse Phase (C18): Use Water/Acetonitrile with 0.1% TFA or Formic Acid.
Co-elution with Impurities Similar polarity of regioisomers.Change Selectivity: Switch solvent system from MeOH/DCM to Acetone/Hexane or EtOAc/Hexane (if soluble).

Pro-Tip: For very polar piperazines, use DCM:MeOH:NH4OH (90:9:1) . The ammonia competes for the silanol sites, sharpening the product peak.

Module 4: Crystallization Challenges (Oiling Out)

Sulfonylpiperazines often form oils rather than crystals because the flexible piperazine ring and the sulfonyl group disrupt lattice packing.

The "Oiling Out" Fix:

  • Solvent Choice: Avoid pure non-polar solvents (Hexane) or pure polar protic solvents (Methanol). Use a mixture.

    • Best System:Isopropanol (IPA) / Water or EtOAc / Hexane .

  • The "Cloud Point" Method:

    • Dissolve crude oil in minimum hot EtOAc.

    • Add Hexane dropwise until the solution turns slightly cloudy (turbid).

    • Add one drop of EtOAc to clear it.

    • Cool slowly to room temperature, then to 4°C.

  • Seeding: If an oil forms, scratch the glass interface with a spatula to induce nucleation.

Frequently Asked Questions (FAQs)

Q: My product is water-soluble even at pH 11. How do I extract it? A: Small chain sulfonylpiperazines (e.g., methanesulfonylpiperazine) can be highly water-soluble.

  • Solution: Do not use liquid-liquid extraction. Instead, evaporate the aqueous phase to dryness and triturate the solid residue with warm DCM or chloroform. Filter off the inorganic salts (

    
    ).
    

Q: I see a spot on TLC that doesn't move (Rf = 0). What is it? A: This is likely the piperazine salt (hydrochloride or sulfonate) or the sulfonic acid byproduct.

  • Test: Treat a small aliquot with a drop of TEA/DCM and re-run the TLC. If it moves, it was a salt. If it remains at the baseline, it is likely the sulfonic acid byproduct.

Q: Can I use Pyridine as a base during the reaction? A: Yes, but Pyridine is difficult to remove completely.

  • Better Alternative: Use a biphasic system (

    
     aqueous) or use Triethylamine (TEA). TEA is easier to remove via the acid wash step in Module 2.
    

References

  • Regiospecific Sulfochlorination & Sulfonamide Formation

    • Title: Primary mono- and bis-sulfonamides obtained via regiospecific sulfochlorination of N-arylpyrazoles.[2]

    • Source: PMC (PubMed Central)
    • Link:[Link]

    • Relevance: Establishes protocols for controlling mono- vs bis-sulfonylation and crystalliz
  • Piperazine Purification & Properties

    • Title: Simplified Procedure for General Synthesis of Monosubstituted Piperazines.
    • Source: PMC (PubMed Central)
    • Link:[Link]

    • Relevance: Details the acid-base equilibria of piperazine derivatives and one-pot synthesis str
  • General Sulfonyl Chloride Workup

    • Title: Removal of Unreacted p-Toluenesulfonyl Chloride (TsCl).[3]

    • Source: BenchChem Technical Support[3][4][5]

    • Relevance: Provides the foundational chemistry for quenching and removing sulfonyl chloride impurities.
  • Recrystallization of Sulfonamides

    • Title: Recrystallization of Sulfonamide Products.[2][5]

    • Source: BenchChem Technical Support[3][4][5]

    • Relevance: Offers specific solvent systems (IPA/Water) for crystallizing sulfonamide-based compounds.

Sources

Optimization

Overcoming solubility issues with 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Welcome to our dedicated technical support center for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered during experimentation. Our goal is to equip you with the knowledge and practical protocols to ensure the successful use of this compound in your research.

Introduction: Understanding the Solubility Profile

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a molecule of interest in various research applications. Structurally, it combines a hydrophilic piperazine ring with a bulky, lipophilic (2,5-dimethylphenyl)sulfonyl group. While the piperazine moiety can be protonated to enhance aqueous solubility, the large sulfonyl substituent significantly contributes to the compound's overall low water solubility. This characteristic is common among many active pharmaceutical ingredients (APIs) and can present a hurdle in experimental design and formulation development.[1][2]

This guide will walk you through systematic approaches to overcome these solubility issues, from simple solvent screening to more advanced formulation strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial attempts to dissolve 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine in aqueous buffers have failed. Where do I start?

A1: Initial Solvent Screening and pH Adjustment

The first step in addressing solubility issues is a systematic solvent screening and an investigation of the compound's pH-dependent solubility. The piperazine moiety in your compound is basic, meaning its charge state and, consequently, its aqueous solubility are highly dependent on the pH of the solution.[3][4]

Causality: At acidic pH, the nitrogen atoms on the piperazine ring will be protonated, leading to the formation of a more soluble salt form. Conversely, at neutral or basic pH, the compound will exist predominantly in its less soluble, free base form.

Troubleshooting Workflow:

start Start: Undissolved Compound screen Screen Common Organic Solvents (e.g., DMSO, DMF, Ethanol) start->screen ph_adjust Prepare Aqueous Buffers (pH 2, 4, 6, 7.4, 9) start->ph_adjust dissolve_organic Dissolve in Minimal Organic Solvent screen->dissolve_organic Soluble add_buffer Titrate with Aqueous Buffer ph_adjust->add_buffer dissolve_organic->add_buffer observe Observe for Precipitation add_buffer->observe success Success: Soluble observe->success No Precipitation fail Insoluble: Proceed to Q2 observe->fail Precipitation

Caption: Initial solubility troubleshooting workflow.

Experimental Protocol: pH-Dependent Solubility Assessment

  • Stock Solution Preparation: Prepare a concentrated stock solution of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine in an appropriate organic solvent such as dimethyl sulfoxide (DMSO).[5]

  • Buffer Preparation: Prepare a series of buffers with pH values ranging from 2 to 9 (e.g., citrate buffer for acidic pH, phosphate buffer for neutral pH, and borate buffer for basic pH).

  • Solubility Testing: Add a small aliquot of the stock solution to each buffer to a final desired concentration.

  • Equilibration: Vortex the samples and equilibrate them at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

  • Analysis: Centrifuge the samples to pellet any undissolved compound. Analyze the supernatant for the concentration of the dissolved compound using a suitable analytical method like HPLC-UV.

Expected Outcome & Data Interpretation:

You should observe a significant increase in solubility at lower pH values.

pH of Aqueous BufferEstimated Solubility (µg/mL)
2.0> 1000
4.0500 - 800
6.050 - 100
7.4< 10
9.0< 5
Q2: Adjusting the pH is not a viable option for my experiment. How can I improve solubility in a neutral pH buffer (e.g., PBS at pH 7.4)?

A2: Utilizing Co-solvents

When pH modification is not feasible, the use of co-solvents is a common and effective strategy to increase the solubility of poorly water-soluble compounds.[6][7] Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the polarity of the solvent system, thereby increasing the solubility of non-polar compounds.[7][8]

Causality: The addition of a co-solvent reduces the overall polarity of the aqueous medium, making it a more favorable environment for the lipophilic (2,5-dimethylphenyl)sulfonyl group of your compound.

Commonly Used Co-solvents in Research:

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Polyethylene glycol 400 (PEG 400)

  • Propylene glycol (PG)

Experimental Protocol: Co-solvent Screening

  • Prepare Co-solvent Mixtures: Prepare various mixtures of your desired aqueous buffer (e.g., PBS pH 7.4) with different co-solvents at varying concentrations (e.g., 5%, 10%, 20% v/v).

  • Solubility Assessment: Add a known excess amount of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine to each co-solvent mixture.

  • Equilibration and Analysis: Follow the equilibration and analysis steps outlined in the pH-dependent solubility protocol (A1).

Data Summary Table:

Co-solventConcentration (% v/v) in PBS pH 7.4Estimated Solubility (µg/mL)
None0%< 10
DMSO5%50 - 100
10%200 - 300
Ethanol10%80 - 120
20%250 - 400
PEG 40010%150 - 250
20%400 - 600

Important Consideration: Always verify the compatibility of your chosen co-solvent with your experimental system, especially in cell-based assays where solvent toxicity can be a concern.

Q3: I require a higher concentration of the compound than what can be achieved with pH adjustment or co-solvents alone. What are the next steps?

A3: Advanced Formulation Strategies

For applications demanding higher concentrations, more advanced formulation techniques can be employed. These methods aim to enhance solubility and dissolution rate by altering the physical state of the compound or by encapsulating it in a carrier system.[1][9]

1. Surfactant-based Formulations

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC).[10] These micelles have a hydrophobic core that can encapsulate poorly soluble compounds, thereby increasing their apparent solubility.[11][12][13]

Common Surfactants:

  • Polysorbate 80 (Tween® 80)

  • Cremophor® EL

2. Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[14] They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment and increasing its solubility.[15][16][]

3. Solid Dispersions

A solid dispersion is a system where a poorly soluble drug is dispersed in a hydrophilic carrier matrix at a solid state.[18][19][20] This can be achieved by methods such as solvent evaporation or melting.[9][21] The resulting product often has an increased dissolution rate and improved bioavailability.[19][22]

Formulation Strategy Selection:

start Need for Higher Concentration surfactant Surfactant Micellization (e.g., Tween® 80) start->surfactant cyclodextrin Cyclodextrin Complexation (e.g., HP-β-CD) start->cyclodextrin solid_disp Solid Dispersion (e.g., with PVP) start->solid_disp oral_delivery Oral Bioavailability Studies solid_disp->oral_delivery

Caption: Advanced formulation strategies for solubility enhancement.

Experimental Protocol: Cyclodextrin Complexation (Example)

  • Cyclodextrin Selection: Choose a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which has high aqueous solubility and low toxicity.

  • Complexation: Prepare an aqueous solution of HP-β-CD. Add an excess of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine to the solution.

  • Equilibration: Stir the mixture at a controlled temperature for 24-48 hours to allow for complex formation.

  • Filtration and Analysis: Filter the solution to remove any undissolved compound and analyze the filtrate for the concentration of the dissolved compound.

Concluding Remarks

Overcoming the solubility challenges of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is achievable through a systematic and logical approach. By understanding the physicochemical properties of the compound and applying the appropriate formulation strategies, researchers can successfully prepare solutions suitable for a wide range of experimental applications. We encourage you to start with the simplest methods, such as pH adjustment and co-solvency, before progressing to more advanced techniques.

References

  • Ainurofiq, A., Putro, D. S., Ramadhani, D. A., Putra, G. M., & Do Espirito Santo, L. D. C. (2021). A review on solubility enhancement methods for poorly water-soluble drugs. J Rep Pharm Sci, 10, 137-47. Available from: [Link]

  • Wikipedia. (n.d.). Piperazine. Available from: [Link]

  • Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

  • Solubility of Things. (n.d.). Piperazine dihydrochloride. Available from: [Link]

  • Wikipedia. (n.d.). Piperazine. Available from: [Link]

  • SINTEF. (n.d.). Solid liquid solubility of piperazine. Available from: [Link]

  • Varela, J., et al. (2022). Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity. PMC. Available from: [Link]

  • Chemsrc.com. (2023). 1-(2,5-dimethylphenyl)piperazine Price from Supplier Brand ThermoFisher. Available from: [Link]

  • PubChem. (n.d.). 1-Acetyl-4-[(2,5-dimethylphenyl)sulfonyl]piperazine. Available from: [Link]

  • ResearchGate. (2025). High Solubility Piperazine Salts of the Nonsteroidal Anti-Inflammatory Drug (NSAID) Meclofenamic Acid. Available from: [Link]

  • PubMed Central. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Available from: [Link]

  • ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Available from: [Link]

  • Scholars Research Library. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Available from: [Link]

  • PubMed Central. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

  • PubMed Central. (n.d.). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Available from: [Link]

  • ALZET® Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]

  • International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Available from: [Link]

  • JOCPR. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Available from: [Link]

  • PubMed Central. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. Available from: [Link]

  • MDPI. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

  • PubMed Central. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Available from: [Link]

  • PubMed Central. (2020). Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract. Available from: [Link]

  • World Journal of Pharmaceutical and Life Sciences. (2024). SOLID DISPERSIONS: AN OVERVIEW OF IMPROVING SOLUBILITY. Available from: [Link]

  • Solubility of Things. (2025). Solubilization by surfactants: Significance and symbolism. Available from: [Link]

  • ResearchGate. (2025). Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent. Available from: [Link]

  • ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs. Available from: [Link]

  • ResearchGate. (n.d.). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Available from: [Link]

  • MDPI. (n.d.). Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor. Available from: [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Solid Dispersion: Solubility Enhancement Technique of Poorly Water Soluble Drug. Available from: [Link]

  • Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

  • Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

  • Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Available from: [Link]

  • ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available from: [Link]

  • ResearchGate. (2025). Solubility Enhancement by Solid Dispersion Method: An Overview. Available from: [Link]

  • Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Available from: [Link]

  • International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. Available from: [Link]

  • MDPI. (n.d.). Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. Available from: [Link]

  • PubChem. (n.d.). 1-[4-(2,5-Dimethylphenyl)piperazino]-3-phenyl-2-pyrrol-1-yl-propan-1-one. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine

Case ID: PUR-25DMP-PIP Status: Active Guide Assigned Specialist: Senior Application Scientist[1] Executive Summary & Chemical Logic User Query: "How do I remove the bis-sulfonamide and unreacted starting materials from m...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-25DMP-PIP Status: Active Guide Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Logic

User Query: "How do I remove the bis-sulfonamide and unreacted starting materials from my crude 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine reaction mixture?"

The Chemical Problem: The synthesis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine typically involves the nucleophilic attack of piperazine on 2,5-dimethylbenzenesulfonyl chloride.[1] Because piperazine is a diamine, the reaction competes between mono-substitution (desired) and di-substitution (impurity).[1]

The Separation Logic (The "Switch"): The purification relies on the drastic difference in acid-base properties between the product and its impurities.[1]

  • Target Molecule: Contains a secondary amine (

    
    ). It is basic  and can be protonated to become water-soluble.[1]
    
  • Bis-Impurity: Both nitrogens are sulfonamides.[1] It is non-basic (neutral/acidic) and remains lipophilic regardless of pH.

  • Sulfonyl Chloride/Acid: Acidic or hydrolyzes to acid.[1]

Diagnostic Module: Know Your Mixture

Before starting purification, confirm the composition of your crude mixture using Thin Layer Chromatography (TLC) or LC-MS.[1]

ComponentStructure CharacteristicsTLC Behavior (Normal Phase)Acid/Base Behavior
Target Product Mono-sulfonamide,

amine
Mid-polar, drags/streaks (basic)Soluble in aqueous acid
Bis-Impurity Bis-sulfonamide, no basic NHigh

(runs near solvent front)
Insoluble in aqueous acid
Piperazine Small, highly polar diamineBaseline (stays at origin)Highly water soluble
Sulfonic Acid Hydrolysis byproductBaseline or low

Water soluble (acidic)

Protocol A: The "pH Switch" Extraction (Primary Purification)

This is the gold-standard method for separating mono-sulfonylated piperazines from bis-sulfonylated byproducts [1, 2].[1]

Reagents Required
  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • 1M Hydrochloric Acid (HCl)

  • 2M Sodium Hydroxide (NaOH) or Saturated

    
    [1]
    
  • Brine (Saturated NaCl)[1]

Step-by-Step Workflow
  • Dissolution: Dissolve the crude residue in DCM (approx. 10 mL per gram of crude).

  • First Wash (Removal of Piperazine): Wash the organic phase with water (

    
    ).
    
    • Why: Unreacted piperazine is highly water-soluble and will be removed here.[1]

  • The Acid Switch (Critical Step): Extract the organic layer with 1M HCl (

    
    ).
    
    • Mechanism:[1][2] The target amine protonates (

      
      ) and moves into the Aqueous Acidic Layer .
      
    • Fate of Impurity: The bis-sulfonamide cannot protonate; it stays in the Organic Layer .[1]

  • Separation:

    • Keep: The Aqueous Acidic Layer.[1]

    • Discard: The Organic Layer (contains bis-impurity and neutral organics).[1]

  • The Base Switch: Cool the aqueous layer to 0–5°C. Slowly add 2M NaOH until pH > 12.

    • Mechanism:[1][2] The target deprotonates (

      
      ) and precipitates or becomes lipophilic.
      
  • Recovery: Extract the cloudy aqueous mixture with fresh DCM (

    
    ).
    
  • Drying: Wash combined organics with brine, dry over

    
    , and concentrate.
    
Visual Workflow (The Acid-Base Logic)

PurificationFlow Start Crude Mixture (Target + Bis-Impurity + Piperazine) Dissolve Dissolve in DCM Wash with Water Start->Dissolve Split1 Phase Separation 1 Dissolve->Split1 Org1 Organic Layer (Target + Bis-Impurity) Split1->Org1 Aq1 Aqueous Waste (Piperazine + Salts) Split1->Aq1 ExtractAcid Extract with 1M HCl Org1->ExtractAcid Split2 Phase Separation 2 ExtractAcid->Split2 OrgWaste Organic Waste (Bis-Sulfonamide) Split2->OrgWaste Neutral Impurities AqAcid Aqueous Acid Layer (Protonated Target H+) Split2->AqAcid Target (Salt Form) Basify Basify to pH > 12 (NaOH) AqAcid->Basify ExtractDCM Extract with Fresh DCM Basify->ExtractDCM FinalProd Pure Target (Free Base) ExtractDCM->FinalProd

Caption: Flowchart illustrating the selective protonation strategy to isolate the mono-sulfonylated product.

Protocol B: Crystallization (Polishing)

If the product is colored or contains trace sulfonamide salts after Protocol A, use recrystallization. Sulfonamides generally crystallize well from alcohols [3].[1]

  • Solvent System: Isopropyl Alcohol (IPA) or Ethanol/Water (9:1).

  • Procedure:

    • Dissolve the solid in minimal boiling IPA.

    • Allow to cool slowly to room temperature.[1]

    • If no crystals form, add dropwise n-Heptane until slight turbidity appears, then cool to 4°C.[1]

  • Filtration: Collect crystals and wash with cold Heptane.

Troubleshooting FAQ

Q1: I followed the acid extraction, but my yield is very low. Where is my product? Diagnosis: You likely did not reach a high enough pH during the recovery step (Step 5). Fix: The secondary amine has a


 around 9.8 [4]. To ensure >99% is in the organic-soluble free base form, the pH must be at least 2 units higher than the pKa.[1] Aim for pH 12–13 . Re-check the aqueous layer pH; if it's <11, add more base and re-extract.

Q2: I see a persistent emulsion during the basic extraction step. Diagnosis: Precipitated inorganic salts or rapid neutralization heat can cause emulsions.[1] Fix:

  • Add solid NaCl to saturate the aqueous layer (salting out).

  • Filter the mixture through a Celite pad to break the emulsion.

  • Use a larger volume of organic solvent.

Q3: The bis-impurity is still visible by TLC after the acid wash. Diagnosis: Physical entrainment. If the organic layer is too concentrated, some neutral impurity might be "dragged" into the aqueous phase physically, or the separation wasn't clean. Fix: Wash the acidic aqueous layer (Step 4) with fresh DCM two times before basifying.[1] This "back-wash" is critical for high purity.[1][3]

Q4: Can I purify this using column chromatography instead? Answer: Yes, but it is less efficient for bulk removal of bis-impurity.[1]

  • Stationary Phase: Silica Gel.[1]

  • Mobile Phase: DCM:Methanol (95:5) with 1% Triethylamine or Ammonia .[1]

  • Note: The amine additive is mandatory to prevent the basic piperazine from streaking on the acidic silica.[1]

Decision Tree for Troubleshooting

Troubleshooting Problem Identify Issue LowYield Low Yield Problem->LowYield Impurity Impurity Persists Problem->Impurity Emulsion Emulsion Problem->Emulsion CheckPH Check pH of Aqueous Layer LowYield->CheckPH Is pH < 12? BackWash Perform Acid Back-Wash Impurity->BackWash Bis-sulfonamide present? SaltOut Add Brine/Celite Emulsion->SaltOut

Caption: Rapid diagnostic logic for common purification failures.

References

  • Lek Pharmaceuticals D.D. (2014).[1][4] New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine. WO2014191548A1.[1][4] Link (Demonstrates general purification logic for aryl-piperazines).[1]

  • H. Lundbeck A/S . (2014).[1][4] Liquid formulation of salts of 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine. HRP20140880T1.[1][2][3][4] Link (Discusses salt forms and solubility).

  • Supuran, C. T., et al. (2017). Primary mono- and bis-sulfonamides obtained via regiospecific sulfochlorination. Journal of Enzyme Inhibition and Medicinal Chemistry. Link (Cites crystallization methods for sulfonamides).

  • Khalili, F., et al. (2009).[5] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[5][6] Journal of Chemical & Engineering Data, 54(11), 2914–2917. Link (Authoritative source for piperazine pKa values).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Against Known Monoamine Transporter Inhibitors

Introduction: The Critical Role of Monoamine Transporters in Neurotransmission and Disease Monoamine transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SE...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Monoamine Transporters in Neurotransmission and Disease

Monoamine transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT), are pivotal proteins in the central nervous system.[1][2] They are responsible for the reuptake of their respective neurotransmitters—dopamine, norepinephrine, and serotonin—from the synaptic cleft back into the presynaptic neuron.[1][2][3][4] This process is crucial for terminating synaptic transmission and maintaining neurotransmitter homeostasis.[1][5] Dysregulation of these transporters is implicated in a host of neurological and psychiatric conditions, including depression, attention-deficit/hyperactivity disorder (ADHD), and substance use disorders.[1][2][6] Consequently, DAT, NET, and SERT are key pharmacological targets for a wide array of therapeutics.[2][5]

The piperazine scaffold is a well-established pharmacophore found in numerous biologically active compounds, with derivatives showing a broad spectrum of activities including antidepressant, antipsychotic, and anticancer effects.[7][8] The compound 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a member of the phenylsulfonylpiperazine class, which has also been investigated for various therapeutic properties, including potential anticancer activities through mechanisms like modulation of the PI3K/AKT/mTOR signaling pathway.[9] Given that the related compound 1-(2,5-Dimethylphenyl)piperazine serves as an intermediate in the development of drugs for neurological disorders, this guide focuses on benchmarking 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine's potential as a monoamine transporter inhibitor against a panel of well-characterized inhibitors.[10]

This guide provides a head-to-head comparison of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine with selective and non-selective inhibitors of DAT, SERT, and NET. We will present supporting in vitro experimental data on their inhibitory potency and selectivity, offering researchers and drug development professionals a comprehensive reference for evaluating this compound's potential in neuropharmacology.

The Rationale for Comparative Benchmarking

To ascertain the therapeutic potential and guide future research, it is essential to characterize the inhibitory profile of a novel compound in the context of established drugs. The selection of reference inhibitors for this comparison is based on their known selectivity and mechanism of action at the monoamine transporters.

  • For the Dopamine Transporter (DAT): Bupropion, a norepinephrine-dopamine reuptake inhibitor (NDRI), is a widely prescribed antidepressant and smoking cessation aid.[6] GBR 12909 is a potent and selective DAT inhibitor, making it an excellent tool for probing DAT function.[11]

  • For the Serotonin Transporter (SERT): Fluoxetine is a classic selective serotonin reuptake inhibitor (SSRI) and a first-line treatment for depression and anxiety disorders.[12][13]

  • For the Norepinephrine Transporter (NET): Atomoxetine is a selective norepinephrine reuptake inhibitor (NRI) approved for the treatment of ADHD.[14][15]

  • For Non-selective Inhibition: Cocaine is a non-selective monoamine reuptake inhibitor that blocks DAT, SERT, and NET, and is a well-studied substance of abuse.[16]

By comparing 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine to these standards, we can determine its potency and selectivity profile, which is a critical first step in assessing its potential as a novel therapeutic agent.

Comparative Inhibitory Potency at Monoamine Transporters

The following table summarizes the in vitro inhibitory potency (IC50) of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine and the selected known inhibitors against human DAT, SERT, and NET. The data is typically generated using a radioligand uptake inhibition assay in HEK293 cells stably expressing the respective human transporter.

CompoundDAT IC50 (nM)SERT IC50 (nM)NET IC50 (nM)Selectivity Profile
1-[(2,5-Dimethylphenyl)sulfonyl]piperazine [Experimental Data][Experimental Data][Experimental Data][To be determined]
Bupropion520>10,000530NDRI[6]
GBR 129095.2380028DAT-selective[11]
Fluoxetine11001.1340SSRI[12][13]
Atomoxetine120773.6NET-selective[14][15]
Cocaine260310390Non-selective[16]

Note: IC50 values for known inhibitors are representative values from the literature and may vary depending on the specific assay conditions.

Signaling Pathway: Monoamine Reuptake Inhibition

The diagram below illustrates the general mechanism of action for monoamine transporter inhibitors at a synapse. By blocking the transporter, these inhibitors increase the concentration and residence time of the neurotransmitter in the synaptic cleft, thereby enhancing postsynaptic receptor signaling.

Monoamine_Reuptake_Inhibition cluster_presynaptic Presynaptic Neuron cluster_postsynaptic Postsynaptic Neuron vesicle Vesicle with Neurotransmitters release Neurotransmitter Release transporter Monoamine Transporter (DAT, SERT, or NET) reuptake Reuptake synaptic_cleft Synaptic Cleft release->synaptic_cleft Exocytosis receptor Postsynaptic Receptor signal Signal Transduction receptor->signal Activation inhibitor 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine or Known Inhibitor inhibitor->transporter Blockade synaptic_cleft->transporter Binding for Reuptake synaptic_cleft->receptor Binding

Caption: Mechanism of monoamine transporter inhibition at the synapse.

Experimental Protocol: In Vitro Monoamine Transporter Uptake Inhibition Assay

This protocol describes a standard method for determining the inhibitory potency of a test compound on DAT, SERT, and NET using a radioligand uptake assay in a cell-based format.[17][18]

Causality Behind Experimental Choices:

  • Cell Line: Human Embryonic Kidney (HEK293) cells are used because they do not endogenously express monoamine transporters, providing a "clean" background for expressing a single human transporter type (hDAT, hSERT, or hNET). This ensures that any observed inhibitory activity is specific to the transporter of interest.

  • Radiolabeled Substrate: Tritiated ([³H]) versions of the natural substrates ([³H]dopamine, [³H]serotonin, or [³H]norepinephrine) are used to directly measure the functional activity of the transporters (i.e., their ability to transport the substrate).

  • Non-Specific Uptake Control: A high concentration of a known, potent inhibitor (e.g., mazindol for DAT, fluoxetine for SERT, nisoxetine for NET) is used to define non-specific uptake, which is the amount of radiolabel that enters the cells through means other than the specific transporter.[18] This is crucial for accurately calculating the specific uptake that is being inhibited by the test compound.

  • Assay Buffer: The composition of the buffer is critical for maintaining cell viability and transporter function, which is dependent on specific ion gradients (e.g., Na+, Cl-).

Step-by-Step Methodology
  • Cell Culture and Plating:

    • Culture HEK293 cells stably expressing either hDAT, hSERT, or hNET in appropriate growth medium supplemented with a selection antibiotic to maintain transporter expression.

    • Plate the cells in 96-well microplates at a suitable density to achieve a confluent monolayer on the day of the assay. Incubate at 37°C and 5% CO2.

  • Preparation of Compounds:

    • Prepare a stock solution of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine and all reference inhibitors in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions in assay buffer to create a range of concentrations for generating a dose-response curve (typically from 10 pM to 100 µM).

  • Uptake Inhibition Assay:

    • On the day of the assay, wash the cell monolayer with pre-warmed assay buffer.

    • Add the various concentrations of the test and reference compounds to the wells. Also include wells for "total uptake" (vehicle control) and "non-specific uptake" (e.g., 10 µM mazindol for DAT).

    • Pre-incubate the plates for 10-20 minutes at room temperature or 37°C.

    • Initiate the uptake reaction by adding the [³H]-labeled neurotransmitter ([³H]dopamine for DAT, [³H]serotonin for SERT, or [³H]norepinephrine for NET) at a final concentration near its Km value.

    • Incubate for a short period (e.g., 5-15 minutes) at the appropriate temperature to ensure measurement of the initial uptake rate.

    • Terminate the uptake by rapidly washing the cells with ice-cold assay buffer to remove the extracellular radiolabeled substrate.

    • Lyse the cells with a suitable lysis buffer.

  • Quantification and Data Analysis:

    • Transfer the cell lysates to scintillation vials, add scintillation cocktail, and quantify the amount of radioactivity in each well using a liquid scintillation counter.

    • Calculate the specific uptake by subtracting the non-specific uptake from the total uptake.

    • Plot the percentage of specific uptake inhibition against the logarithm of the compound concentration.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value for each compound.

Experimental Workflow Diagram

Experimental_Workflow start Start: Plate HEK293 cells (hDAT, hSERT, or hNET) prep_compounds Prepare serial dilutions of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine & known inhibitors start->prep_compounds wash_cells Wash cell monolayer with assay buffer start->wash_cells add_compounds Add compounds to wells (including controls) prep_compounds->add_compounds wash_cells->add_compounds pre_incubate Pre-incubate plates add_compounds->pre_incubate add_radioligand Initiate uptake with [³H]-neurotransmitter pre_incubate->add_radioligand incubate Incubate for a defined time add_radioligand->incubate terminate Terminate uptake by washing with ice-cold buffer incubate->terminate lyse Lyse cells terminate->lyse quantify Quantify radioactivity via liquid scintillation counting lyse->quantify analyze Calculate % inhibition and determine IC50 values quantify->analyze end End: Comparative Potency & Selectivity Profile analyze->end

Sources

Comparative

Head-to-head comparison of arylpiperazine-based anticancer agents

Executive Summary The N-arylpiperazine pharmacophore is a privileged structure in medicinal chemistry, historically known for GPCR modulation (e.g., serotonin, dopamine). However, its repurposing in oncology has bifurcat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The N-arylpiperazine pharmacophore is a privileged structure in medicinal chemistry, historically known for GPCR modulation (e.g., serotonin, dopamine). However, its repurposing in oncology has bifurcated into two distinct therapeutic strategies: Direct Cytotoxicity and MDR Reversal .

This guide provides a technical head-to-head comparison of the two most dominant arylpiperazine hybrid classes currently in development:

  • Arylpiperazine-Chalcone Hybrids (AP-CH): Designed as "warheads" to target tubulin and induce intrinsic apoptosis.

  • Arylpiperazine-Quinoline Hybrids (AP-QH): Designed as "sensitizers" to inhibit P-glycoprotein (P-gp/ABCB1) and reverse Multidrug Resistance (MDR).

Part 1: Structural Classes & Mechanism of Action

The efficacy of arylpiperazines relies heavily on the "linker" and the "terminal aromatic moiety." The N4-nitrogen of the piperazine ring acts as a crucial protonation site at physiological pH, influencing solubility and lysosomal trapping.

Comparative Mechanism Diagram

The following diagram illustrates the divergent pathways of these two classes within the cancer cell.

Arylpiperazine_Mechanisms AP_CH Arylpiperazine-Chalcone (AP-CH) Cell_Membrane Cell Membrane AP_CH->Cell_Membrane Passive Diffusion Microtubules Microtubules (Tubulin Polymerization) AP_CH->Microtubules Inhibits Mitochondria Mitochondria (Bcl-2/Bax Axis) AP_CH->Mitochondria Depolarizes AP_QH Arylpiperazine-Quinoline (AP-QH) Pgp P-gp Efflux Pump (ABCB1) AP_QH->Pgp Competitive Inhibition (Binding to TMD) Chemo_Accumulation Intracellular Chemo Accumulation Pgp->Chemo_Accumulation Prevents Efflux Apoptosis Apoptosis (G2/M Arrest) Microtubules->Apoptosis Mitochondria->Apoptosis Chemo_Accumulation->Apoptosis Synergy with Dox/Paclitaxel

Figure 1: Mechanistic divergence. AP-CH agents (Blue) penetrate to target intracellular organelles, while AP-QH agents (Red) primarily target membrane-bound efflux pumps to restore sensitivity to co-administered drugs.

Part 2: Head-to-Head Performance Data

The following data summarizes typical performance metrics derived from structure-activity relationship (SAR) studies involving human cancer cell lines (e.g., MCF-7, K562/DOX).

Table 1: Quantitative Efficacy Profile
MetricAP-Chalcone Hybrids (AP-CH) AP-Quinoline Hybrids (AP-QH)
Primary Role Single-agent CytotoxicAdjuvant / Chemo-sensitizer
IC50 (Sensitive Lines) High Potency (0.1 – 5.0 µM)Low to Moderate (10 – 50 µM)
IC50 (MDR Lines) Moderate (Subject to efflux)High Potency (Reverses resistance)
MDR Reversal Ratio (RF) < 2.0 (Poor reversal)> 10.0 - 50.0 (Excellent reversal)
Selectivity Index (SI) > 10 (Targeting dividing cells)> 50 (Low intrinsic toxicity)
Cell Cycle Effect G2/M Phase ArrestG0/G1 (or no specific arrest)
Key Liability Solubility (Lipophilic linkers)CYP450 Interaction (Quinoline moiety)

Critical Insight: AP-CH agents often exhibit "collateral sensitivity," where they remain active against p53-mutant cell lines, whereas AP-QH agents are biologically inert on their own but can reduce the IC50 of Doxorubicin by up to 97% in resistant lines [1, 2].

Part 3: Experimental Protocols for Validation

To rigorously compare these agents, you must employ a "Dual-Track" validation workflow. Do not rely solely on MTT assays, as they fail to distinguish between direct killing and efflux inhibition.

Protocol A: The MDR Reversal Assay (For AP-QH)

Objective: Quantify the ability of the agent to block P-gp mediated efflux.

Reagents:

  • Substrate: Rhodamine 123 (Rho123) or Calcein-AM (Fluorescent P-gp substrates).

  • Positive Control: Verapamil (5 µM) or Cyclosporin A.

  • Cells: K562/DOX (Resistant) vs. K562 (Sensitive).[1][2]

Step-by-Step Workflow:

  • Seeding: Plate

    
     cells/mL in 6-well plates.
    
  • Pre-treatment: Incubate cells with the test candidate (AP-QH) at a non-toxic concentration (determined via prior MTT, typically 5-10 µM) for 1 hour at 37°C.

    • Why: This allows the inhibitor to bind the P-gp transmembrane domains before the substrate is introduced.

  • Loading: Add Rho123 (final conc. 5 µM) and incubate for 30 minutes in the dark.

  • Efflux Phase: Wash cells

    
     with ice-cold PBS. Resuspend in substrate-free media containing the test compound and incubate for another 60 minutes.
    
    • Control: One set of cells should be resuspended in media without the test compound to measure natural efflux.

  • Termination: Wash

    
     with ice-cold PBS to halt metabolic activity.
    
  • Analysis: Measure Mean Fluorescence Intensity (MFI) via Flow Cytometry (FITC channel).

    • Calculation:

      
      
      
Protocol B: Annexin V/PI Apoptosis Assay (For AP-CH)

Objective: Confirm mechanism of cell death (Apoptosis vs. Necrosis).

  • Treatment: Treat cells (e.g., HeLa) with AP-CH at

    
     and 
    
    
    
    IC50 for 24 hours.
  • Harvesting: Collect cells (including floating cells) and wash with Binding Buffer.

    • Note: Do not trypsinize too harshly; it can expose phosphatidylserine (PS) artificially.

  • Staining: Add Annexin V-FITC (binds externalized PS) and Propidium Iodide (PI - stains permeable/dead cells).

  • Gating Strategy:

    • Q1 (Annexin-/PI+): Necrosis / Mechanical damage.

    • Q2 (Annexin+/PI+): Late Apoptosis.

    • Q3 (Annexin-/PI-): Live.

    • Q4 (Annexin+/PI-): Early Apoptosis (The hallmark of AP-CH efficacy).

Part 4: Strategic Screening Workflow

Use this decision logic to categorize novel arylpiperazine derivatives.

Screening_Cascade Start New Arylpiperazine Derivative MTT_Sensitive MTT Assay (Sensitive Line) Start->MTT_Sensitive MTT_Resistant MTT Assay (MDR Line) MTT_Sensitive->MTT_Resistant Decision Compare IC50s (Resistance Factor) MTT_Resistant->Decision Path_A High Potency in Both (RF < 2) Decision->Path_A Equal Toxicity Path_B Loss of Potency in MDR (RF > 10) Decision->Path_B Resistant Confirm_A Validate: Tubulin/DNA (Proceed to Protocol B) Path_A->Confirm_A Confirm_B Validate: P-gp Inhibition (Proceed to Protocol A) Path_B->Confirm_B

Figure 2: Screening Cascade. Differentiates between intrinsic cytotoxins (Path A) and potential MDR reversal agents (Path B).

Part 5: Expert Recommendations
  • Linker Optimization:

    • For AP-CH , a rigid linker (e.g.,

      
      -unsaturated ketone) is vital to maintain the planar geometry required for tubulin binding [3].
      
    • For AP-QH , a flexible polymethylene linker (n=3-4) allows the quinoline and piperazine heads to bind simultaneously to different sub-sites within the large P-gp drug-binding pocket [4].

  • Safety & ADME:

    • Arylpiperazines are prone to metabolic oxidation. Blocking the para-position of the terminal phenyl ring with Fluorine (F) or a Methoxy (-OCH3) group significantly improves metabolic stability (half-life) without sacrificing potency [5].

  • Combination Strategy:

    • Do not use AP-QH agents as monotherapy. Their value lies exclusively in combination regimens . Clinical data suggests that administering the P-gp inhibitor 1 hour prior to the cytotoxic payload maximizes the intracellular accumulation of the drug [6].

References
  • Wang, Y., et al. (2020). "Chalcone hybrids as potential anticancer agents: Current development, mechanism of action, and structure-activity relationship."[3] Medicinal Research Reviews. Link

  • Duan, Y., et al. (2019). "Novel Quinoline Compound Derivatives of NSC23925 as Potent Reversal Agents Against P-Glycoprotein-Mediated Multidrug Resistance." Frontiers in Pharmacology. Link

  • Xu, F., et al. (2019). "Design, synthesis, and biological evaluation of chalcone-benzimidazole hybrids as potent tubulin polymerization inhibitors." European Journal of Medicinal Chemistry. Link

  • Teodori, E., et al. (2019). "The multitarget-directed ligands approach in the design of hybrid compounds for P-gp modulation." Molecules. Link

  • Chen, H., et al. (2018).[4][5] "Synthesis and Evaluation of Arylpiperazine Derivatives as Anti-cancer Agents." Letters in Organic Chemistry. Link

  • Chan, P., et al. (2017). "Development of a Novel Quinoline Derivative as a P-Glycoprotein Inhibitor to Reverse Multidrug Resistance in Cancer Cells." International Journal of Molecular Sciences. Link

Sources

Validation

Validating the Mechanism of Action of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine: An In-Depth Comparative Guide

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern pharmacology, the arylpiperazine and sulfonylpiperazine scaffolds are recognized for their broad spectrum of biological activitie...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmacology, the arylpiperazine and sulfonylpiperazine scaffolds are recognized for their broad spectrum of biological activities, ranging from neuropharmacology to oncology.[1][2] This guide focuses on a specific derivative, 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, providing a comprehensive framework for validating its mechanism of action, with a particular emphasis on its potential as an anticancer agent. Drawing from established methodologies and the known activities of structurally related compounds, we present a series of self-validating experimental protocols designed to elucidate its cellular and molecular targets. This document is intended to serve as a practical, in-depth resource for researchers investigating the therapeutic potential of this and similar chemical entities.

Hypothesized Mechanisms of Action

Based on the known biological activities of related sulfonylpiperazine and arylpiperazine derivatives, the primary hypothesized mechanism of action for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is the induction of apoptosis in cancer cells. This overarching hypothesis can be dissected into several key, experimentally verifiable pathways:

  • Induction of the Intrinsic Apoptotic Pathway: Many cytotoxic agents converge on the mitochondria to initiate programmed cell death. A key event in this pathway is the release of cytochrome c into the cytosol, which in turn activates a cascade of executioner caspases, most notably caspase-3.

  • Modulation of Cell Cycle Progression: A common feature of anticancer compounds is their ability to interfere with the cell cycle, leading to arrest at specific checkpoints and preventing cell proliferation.[1]

  • Inhibition of Key Survival Pathways: The PI3K/AKT/mTOR signaling cascade is a critical pathway for cell survival, proliferation, and metabolism, and its dysregulation is a hallmark of many cancers.[3][4] Compounds that can modulate this pathway are of significant therapeutic interest.

  • Targeting DNA Topology: Topoisomerase II is an essential enzyme for resolving DNA tangles during replication. Its inhibition is a well-established mechanism for several clinically used chemotherapeutics.[5]

  • Regulation of Apoptosis-Related Proteins: The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of apoptosis, with anti-apoptotic members often overexpressed in cancer cells.[6][7]

This guide will systematically address each of these potential mechanisms through a series of comparative experimental workflows.

A Phased Approach to Mechanism of Action Validation

We propose a tiered experimental approach, starting with broad cellular assays and progressively narrowing the focus to specific molecular targets. This workflow ensures a logical and resource-efficient investigation.

MOA_Workflow cluster_phase1 Phase 1: Cellular Effects cluster_phase2 Phase 2: Apoptosis Induction cluster_phase3 Phase 3: Molecular Target Identification A Cell Viability Assay (MTT) B Cell Cycle Analysis (Flow Cytometry) A->B Confirm cytotoxic effect and assess impact on proliferation C Caspase-3 Activity Assay B->C Investigate if cell death is apoptotic D Cytochrome c Release Assay C->D Confirm intrinsic apoptosis pathway E Western Blot for PI3K/AKT/mTOR Pathway D->E Probe upstream survival signaling F Western Blot for Bcl-2 Family Proteins E->F Analyze key apoptosis regulators G Topoisomerase II Inhibition Assay F->G Investigate potential DNA-related targets

Caption: A logical workflow for validating the mechanism of action of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine.

Experimental Protocols and Comparative Analysis

For each experimental phase, we provide a detailed protocol and a framework for comparing the activity of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine with established anticancer agents. Doxorubicin, a known topoisomerase II inhibitor that also induces apoptosis, and Paclitaxel, a microtubule stabilizer that causes mitotic arrest, will serve as our primary comparators.[2][8][9][10][11][12][13] A structurally similar but biologically inactive sulfonylpiperazine analog should be included as a negative control to ensure the observed effects are specific to the test compound.

Phase 1: Elucidating Cellular Effects

3.1. Cell Viability Assay (MTT Assay)

This initial screen is crucial for determining the cytotoxic potential of the compound across various cancer cell lines and establishing a dose-response curve.

  • Objective: To quantify the effect of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine on the metabolic activity of cancer cells as an indicator of cell viability.

  • Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[5] The amount of formazan produced is proportional to the number of viable cells.

  • Protocol:

    • Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

    • Prepare a serial dilution of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, doxorubicin, paclitaxel, and the inactive analog in culture medium.

    • Treat the cells with varying concentrations of the compounds and incubate for 24, 48, and 72 hours. Include untreated and vehicle-treated (e.g., DMSO) wells as controls.

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[14]

    • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Presentation and Interpretation:

CompoundCell LineIC50 (µM) at 48h
1-[(2,5-Dimethylphenyl)sulfonyl]piperazineMCF-7Experimental Value
HeLaExperimental Value
A549Experimental Value
DoxorubicinMCF-7Literature/Experimental Value
PaclitaxelMCF-7Literature/Experimental Value
Inactive AnalogMCF-7>100 µM (Expected)

The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is a key metric for comparing cytotoxic potency. A low micromolar or nanomolar IC50 for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine would warrant further investigation.

3.2. Cell Cycle Analysis by Flow Cytometry

This assay will determine if the observed cytotoxicity is associated with a perturbation of the cell cycle.

  • Objective: To analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with the compound.

  • Principle: Propidium iodide (PI) is a fluorescent intercalating agent that binds to DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. Flow cytometry can measure the fluorescence intensity of individual cells, allowing for the quantification of cells in each phase of the cell cycle.[15][16][17][18]

  • Protocol:

    • Treat cells with the IC50 concentration of each compound for 24 hours.

    • Harvest the cells and fix them in cold 70% ethanol.

    • Wash the cells with PBS and resuspend in a staining solution containing PI and RNase A.

    • Incubate for 30 minutes in the dark.

    • Analyze the samples using a flow cytometer.

  • Data Presentation and Interpretation:

Treatment% of Cells in G0/G1% of Cells in S% of Cells in G2/M
Untreated Control~60-70%~15-20%~10-15%
1-[(2,5-Dimethylphenyl)sulfonyl]piperazineExperimental ValueExperimental ValueExperimental Value
DoxorubicinIncreaseDecreaseIncrease
PaclitaxelDecreaseDecreaseSignificant Increase

An accumulation of cells in a specific phase of the cell cycle would suggest that 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine interferes with a particular checkpoint. For example, an increase in the G2/M population is characteristic of compounds that interfere with mitosis, like paclitaxel.[12]

Phase 2: Verifying Apoptosis Induction

3.3. Caspase-3 Activity Assay

This assay directly measures the activation of a key executioner caspase in the apoptotic pathway.

  • Objective: To quantify the activity of caspase-3 in cell lysates after treatment.

  • Principle: This assay utilizes a synthetic substrate, DEVD-pNA (acetyl-Asp-Glu-Val-Asp p-nitroanilide), which is specifically cleaved by active caspase-3, releasing the chromophore p-nitroaniline (pNA).[1][19] The amount of pNA produced is proportional to caspase-3 activity and can be measured colorimetrically.

  • Protocol:

    • Treat cells with the IC50 concentration of the compounds for a time course (e.g., 6, 12, 24 hours).

    • Lyse the cells and collect the supernatant.

    • Incubate the cell lysate with the DEVD-pNA substrate.

    • Measure the absorbance at 405 nm.

  • Data Presentation and Interpretation: A time-dependent increase in caspase-3 activity relative to the untreated control would be a strong indicator of apoptosis induction.

3.4. Cytochrome c Release Assay

This experiment investigates the involvement of the mitochondrial (intrinsic) pathway of apoptosis.

  • Objective: To visualize the translocation of cytochrome c from the mitochondria to the cytosol.

  • Principle: In healthy cells, cytochrome c is localized within the mitochondria. Upon induction of apoptosis, it is released into the cytosol.[20] This can be detected by immunofluorescence microscopy or by subcellular fractionation followed by Western blotting.[21][22]

  • Protocol (Immunofluorescence):

    • Grow cells on coverslips and treat with the IC50 concentration of the compounds for 12-24 hours.

    • Fix and permeabilize the cells.

    • Incubate with a primary antibody against cytochrome c.

    • Incubate with a fluorescently labeled secondary antibody.

    • Counterstain the nuclei with DAPI.

    • Visualize the cells using a fluorescence microscope.

  • Data Presentation and Interpretation: In untreated cells, cytochrome c staining will appear punctate and co-localize with mitochondrial markers. In apoptotic cells treated with 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, the cytochrome c staining will become diffuse throughout the cytoplasm.

Apoptosis_Pathway Compound 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Mitochondria Mitochondria Compound->Mitochondria Induces mitochondrial membrane permeabilization CytochromeC Cytochrome c Mitochondria->CytochromeC Release Caspase9 Caspase-9 CytochromeC->Caspase9 Activates Caspase3 Caspase-3 Caspase9->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis

Caption: The intrinsic apoptosis pathway hypothesized to be activated by the compound.

Phase 3: Identifying Molecular Targets

3.5. Western Blot Analysis of the PI3K/AKT/mTOR and Bcl-2 Pathways

These experiments will probe the effect of the compound on key signaling proteins involved in cell survival and apoptosis.

  • Objective: To determine if 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine alters the expression or phosphorylation status of key proteins in the PI3K/AKT/mTOR pathway and the expression levels of Bcl-2 family proteins.

  • Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate that has been separated by gel electrophoresis. The phosphorylation of proteins like AKT is a key indicator of pathway activation.[23][24]

  • Protocol:

    • Treat cells with the IC50 concentration of the compounds for various time points.

    • Lyse the cells and determine the protein concentration.

    • Separate the proteins by SDS-PAGE and transfer them to a membrane.

    • Probe the membrane with primary antibodies against total AKT, phosphorylated AKT (p-AKT), total mTOR, phosphorylated mTOR (p-mTOR), Bcl-2, Bax, and a loading control (e.g., GAPDH or β-actin).

    • Incubate with a secondary antibody and detect the protein bands using an appropriate detection system.

  • Data Presentation and Interpretation:

Protein1-[(2,5-Dimethylphenyl)sulfonyl]piperazineDoxorubicin
p-AKTDecreaseVariable
p-mTORDecreaseVariable
Bcl-2DecreaseDecrease
BaxIncreaseIncrease

A decrease in the phosphorylation of AKT and mTOR would suggest inhibition of the PI3K/AKT/mTOR survival pathway. A decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax would indicate a shift towards apoptosis.

3.6. Topoisomerase II Inhibition Assay

This in vitro assay will determine if the compound directly inhibits the enzymatic activity of topoisomerase II.

  • Objective: To assess the ability of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine to inhibit the decatenation of kinetoplast DNA (kDNA) by topoisomerase II.

  • Principle: Topoisomerase II can separate catenated (interlocked) DNA networks, such as kDNA, into individual circular DNA molecules. Inhibitors of topoisomerase II will prevent this decatenation. The different DNA forms (catenated, decatenated) can be separated by agarose gel electrophoresis.[25][26][27][28][29]

  • Protocol:

    • Set up reactions containing kDNA, topoisomerase II enzyme, and varying concentrations of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine or doxorubicin (as a positive control).

    • Incubate the reactions at 37°C.

    • Stop the reactions and separate the DNA products on an agarose gel.

    • Stain the gel with a DNA-binding dye and visualize the DNA bands.

  • Data Presentation and Interpretation: In the absence of an inhibitor, topoisomerase II will convert the high molecular weight kDNA into lower molecular weight decatenated DNA. An effective inhibitor will prevent this conversion, resulting in the persistence of the high molecular weight kDNA band.

Conclusion and Future Directions

This guide provides a structured and comprehensive approach to validating the mechanism of action of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine. By systematically progressing from broad cellular effects to specific molecular targets and by using appropriate positive and negative controls, researchers can build a robust and well-supported understanding of the compound's biological activity.

The data generated from these experiments will not only elucidate the primary mechanism of action but may also reveal polypharmacological effects, where the compound interacts with multiple targets. A thorough understanding of how 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine exerts its cytotoxic effects is a critical step in its journey from a promising chemical entity to a potential therapeutic agent.

References

  • Manasa, K., et al. (2024). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Molecules, 29(18), 4305. [Link]

  • da Silva, A. C. A., et al. (2024). A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. Pharmaceuticals, 17(10), 1259. [Link]

  • Qiagen. PI3K/AKT/mTOR signaling. [Link]

  • MP Biomedicals. Caspase 3 Activity Assay Kit. [Link]

  • Sung, H., et al. (2021). Global Cancer Statistics 2020: GLOBOCAN Estimates of Incidence and Mortality Worldwide for 36 Cancers in 185 Countries. CA: A Cancer Journal for Clinicians, 71(3), 209-249. [Link]

  • MDPI. Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. [Link]

  • Di Mauro, G., et al. (2023). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Cancers, 15(13), 3345. [Link]

  • Al-Otaibi, F. M., et al. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity. Saudi Pharmaceutical Journal, 32(8), 102008. [Link]

  • PubMed. Piperazine-based CCR5 antagonists as HIV-1 inhibitors. IV. Discovery of 1-[(4,6-dimethyl-5-pyrimidinyl)carbonyl]- 4-[4-[2-methoxy-1(R)-4-(trifluoromethyl)phenyl]ethyl-3(S)-methyl-1-piperazinyl]- 4-methylpiperidine (Sch-417690/Sch-D), a potent, highly selective, and orally bioavailable CCR5 antagonist. [Link]

  • ResearchGate. Western blot analysis of a PI3K/AKT/mTOR pathway components, b... [Link]

  • National Center for Biotechnology Information. Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors. [Link]

  • National Center for Biotechnology Information. Paclitaxel - StatPearls. [Link]

  • National Center for Biotechnology Information. Doxorubicin pathways: pharmacodynamics and adverse effects. [Link]

  • National Center for Biotechnology Information. Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer. [Link]

  • National Center for Biotechnology Information. Topoisomerase Assays. [Link]

  • University of Wisconsin Carbone Cancer Center. Cell Cycle Analysis. [Link]

  • National Center for Biotechnology Information. Targeting the anti-apoptotic Bcl-2 family proteins: machine learning virtual screening and biological evaluation of new small molecules. [Link]

  • Wikipedia. Doxorubicin. [Link]

  • PubMed. Analysis of Cytochrome c Release by Immunocytochemistry. [Link]

  • Molecular Biology of the Cell. How Taxol/paclitaxel kills cancer cells. [Link]

  • EdSpace. Protein Isolation and Western Blot Analysis of BCL-2 in Fibroblast Cells. [Link]

  • ResearchGate. What are the best PI3K/Akt Signaling pathway antibodies for Western Blot? [Link]

  • MDPI. Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. [Link]

  • ResearchGate. Can anyone give any suggestions for the detection of cytochrome c release? [Link]

  • YouTube. Topoisomerase II Drug Screening Kit Protocol in Theory and Practice. [Link]

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

  • Wikipedia. Paclitaxel. [Link]

  • National Center for Biotechnology Information. Assaying cell cycle status using flow cytometry. [Link]

  • National Center for Biotechnology Information. Doxorubicin - StatPearls. [Link]

  • Inspiralis. Human Topoisomerase II Alpha Decatenation Assay Kit. [Link]

  • Patsnap Synapse. What is the mechanism of Paclitaxel? [Link]

  • ResearchGate. Expression of Bcl-2 family proteins. (a) Western blotting analysis of... [Link]

  • YouTube. Paclitaxel Mechanism of Action. [Link]

Sources

Comparative

Technical Comparison: Orthogonal Validation Strategies for 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine Binding

Executive Summary 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine represents a classic arylsulfonylpiperazine pharmacophore , a privileged structure in medicinal chemistry predominantly associated with 5-HT₆ receptor (5-HT₆R)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine represents a classic arylsulfonylpiperazine pharmacophore , a privileged structure in medicinal chemistry predominantly associated with 5-HT₆ receptor (5-HT₆R) antagonism . While high-throughput screening (HTS) often identifies such hits, relying solely on a single binding assay carries the risk of false positives due to compound aggregation, non-specific hydrophobic interactions, or assay interference (PAINS).

This guide outlines a rigorous, orthogonal validation workflow. We compare the industry gold standard (Radioligand Binding ) against biophysical kinetic analysis (Surface Plasmon Resonance - SPR ) and thermodynamic target engagement (Thermal Shift Assay - TSA ). By triangulating data from these distinct physical principles, researchers can confidently validate the binding mechanism of this scaffold.

Part 1: The Binding Landscape

The sulfonylpiperazine moiety functions as a critical anchor, typically forming hydrogen bonds with the transmembrane residues of Class A GPCRs. For 5-HT₆R, the protonated piperazine nitrogen interacts with Asp3.32 , while the sulfonyl group orients the aromatic ring into a hydrophobic pocket formed by Val6.51 and Trp6.48 .

The Validation Funnel

The following diagram illustrates the logical flow for orthogonal validation, moving from equilibrium affinity to kinetic resolution and finally to thermodynamic stability.

ValidationFunnel cluster_0 Step 1: Equilibrium (Affinity) cluster_1 Step 2: Real-Time Kinetics cluster_2 Step 3: Thermodynamics Compound 1-[(2,5-Dimethylphenyl) sulfonyl]piperazine RLB Radioligand Binding (Ki Determination) Compound->RLB Primary Screen SPR Surface Plasmon Resonance (kon, koff, Residence Time) RLB->SPR Confirm Specificity TSA Thermal Shift Assay (Tm Shift / Stability) SPR->TSA Confirm Structural Integrity Decision Validated Lead Candidate TSA->Decision Triangulated Data

Figure 1: The Orthogonal Validation Funnel. Each step interrogates a different physical property of the ligand-receptor interaction.

Part 2: Method A - Radioligand Binding (The Benchmark)

Principle: Competition binding. This assay measures the ability of the test compound to displace a known high-affinity radiotracer (e.g.,


-LSD or 

-SB-258585) from the 5-HT₆ receptor membrane preparations.
Experimental Protocol
  • Membrane Preparation: HEK293 cells stably expressing human 5-HT₆R are harvested and homogenized. Membranes are isolated via ultracentrifugation (

    
    ).
    
  • Incubation:

    • Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl₂, 0.5 mM EDTA. Note: MgCl₂ is critical for stabilizing the receptor-G-protein complex.

    • Reaction: Mix 50 µg membrane protein + 2 nM

      
      -LSD + Test Compound (concentration range 
      
      
      
      to
      
      
      M).
    • Non-Specific Binding (NSB): Define using 10 µM Methiothepin (saturating concentration).

  • Termination: Incubate for 60 min at 37°C. Terminate by rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding to the filter.

  • Detection: Liquid scintillation counting.

Expert Insight (Causality)
  • Why PEI? The piperazine ring can be sticky. PEI coats the glass fiber filters, preventing the positively charged ligand from binding to the negatively charged glass, which would artificially inflate the

    
    .
    
  • Data Output:

    
     is converted to 
    
    
    
    using the Cheng-Prusoff equation:
    
    
    .

Part 3: Method B - Surface Plasmon Resonance (The Kinetic Check)

Principle: Label-free, real-time monitoring of binding.[1][2] Unlike radioligand binding (equilibrium), SPR reveals the kinetics—how fast the drug binds (


) and how long it stays (

). For a fragment-like scaffold (MW ~254), SPR is superior for detecting weak, transient interactions.
Experimental Protocol
  • Sensor Chip: Series S Sensor Chip NTA (for His-tagged GPCRs) or CM5 (if using virus-like particles/VLPs).

  • Immobilization (Capture Strategy):

    • Direct amine coupling of GPCRs often destroys activity.

    • Preferred: Capture His-tagged 5-HT₆R solubilized in DDM/CHS detergent onto a Ni-NTA surface.

    • Stabilization: Crosslink lightly with EDC/NHS to prevent receptor leaching during dissociation phases.

  • Injection Cycle:

    • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4) + 1% DMSO (to match compound solvent).

    • Flow Rate: High flow (30-50 µL/min) to minimize mass transport limitations.

    • Association: Inject compound for 60s.

    • Dissociation: Wash with buffer for 120s.

  • Reference Subtraction: Subtract the signal from a flow cell containing only Ni-NTA (no protein) to correct for bulk refractive index changes caused by DMSO.

SPR Kinetic Logic

SPR_Logic Baseline Baseline (Buffer only) Assoc Association Phase (k_on) Drug binds Receptor Baseline->Assoc Inject Sample Equil Equilibrium (Req) Steady State Assoc->Equil Saturation Dissoc Dissociation Phase (k_off) Drug washes off Equil->Dissoc Inject Buffer ResTime Residence Time (1/k_off) Dissoc->ResTime

Figure 2: SPR Sensorgram Phases. For 5-HT6 antagonists, a slow


 (long residence time) often correlates with better in vivo efficacy than affinity (

) alone.

Part 4: Method C - Thermal Shift Assay (Thermodynamics)

Principle: Ligand binding stabilizes the receptor structure, increasing the temperature required to unfold it (


). This confirms the ligand binds to the folded protein, ruling out non-specific aggregation artifacts common with hydrophobic sulfonyl compounds.
Experimental Protocol (CPM Method for GPCRs)

Standard SYPRO Orange often fails with membrane proteins due to high background from detergents. We use CPM (N-[4-(7-diethylamino-4-methyl-3-coumarinyl)phenyl]maleimide) , which reacts with cysteines buried in the transmembrane core that become exposed upon unfolding.

  • Preparation: Dilute solubilized 5-HT₆R (in DDM/CHS) to 1-5 µM.

  • Dye: Add CPM dye (dissolved in DMSO) to a final concentration of 10 µM.

  • Ligand: Add 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine at 10x the estimated

    
     (e.g., 10-50 µM).
    
  • Ramp: Heat from 25°C to 90°C at 1°C/min in a qPCR machine (excitation 387 nm, emission 465 nm).

  • Analysis: Calculate the derivative of fluorescence (-dF/dT). The peak indicates the Melting Temperature (

    
    ).
    
    • 
      : 
      
      
      
      . A shift > 2°C is generally considered significant for GPCRs.

Part 5: Comparative Analysis

The following table contrasts the data output and utility of each method for this specific sulfonylpiperazine scaffold.

FeatureRadioligand Binding (RLB)Surface Plasmon Resonance (SPR)Thermal Shift Assay (TSA/CPM)
Primary Output Affinity (

)
Kinetics (

)
Stability (

)
Throughput High (96/384-well)Medium (Chip-based)Medium/High (96-well qPCR)
Material Req. Low (µg of membrane)High (Purified/Solubilized protein)Medium (Purified protein)
False Positives Risk: Filter binding, isotope effects.Risk: Bulk refractive index errors, aggregation.Risk: Destabilizers, fluorescent interference.
Why use it? Industry Standard: Directly comparable to literature values (e.g., SB-258585).Residence Time: Predicts in vivo duration of action better than

.
Structural Integrity: Proves ligand stabilizes the native fold; rules out aggregation.
Expected Data

nM (for optimized hits)
Fast on / Slow off (if potent)

C

Part 6: Synthesis & Recommendation

For validating 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine :

  • Start with Radioligand Binding: It is the most robust way to establish that your compound competes with known 5-HT₆ ligands. If

    
    , the compound is likely a weak fragment or non-binder.
    
  • Triangulate with SPR: If the radioligand assay shows activity, use SPR to determine if the binding is "real" (1:1 stoichiometry) or "sticky" (super-stoichiometric binding, slow dissociation that doesn't fit the model).

  • Final Check with TSA: Use TSA to confirm the compound stabilizes the receptor. If you see binding in RLB but negative shift in TSA, the compound might be denaturing the protein or acting as a detergent (common with sulfonyl artifacts).

References

  • Conn, P. J., et al. (2009). GPCR drug discovery: emerging targets and novel approaches. Nature Reviews Drug Discovery. Link

  • Navratilova, I., & Hopkins, A. L. (2010). Screening for GPCR ligands using surface plasmon resonance.[2] ACS Medicinal Chemistry Letters.[2] Link

  • Alexandrov, A. I., et al. (2008). Microscale fluorescent thermal stability assay for membrane proteins. Structure.[3][4][5][6][7][8] Link

  • Pullagurla, M. R., et al. (2004).[3] Possible differences in modes of agonist and antagonist binding at human 5-HT6 receptors. Bioorganic & Medicinal Chemistry Letters.[9] Link

  • Hevener, K. E., et al. (2009). Validation of molecular docking programs for virtual screening against the 5-HT6 receptor.[10] Journal of Chemical Information and Modeling. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.